4-Methoxy-1-(P-tolylsulfonyl)indole

Core Science & Biosynthesis

Unveiling the Molecular Architecture: A Technical Guide to the Crystal Structure and X-ray Diffraction Analysis of N-Sulfonylindoles

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indole scaffolds functionalized with a sulfonyl group at the nitrogen atom represent a privileged class of compounds in medicinal chemistry, exhibiting a wide array of biological activities. Understanding their three-dimensional structure at the atomic level is paramount for rational drug design and structure-activity relationship (SAR) studies. This technical guide provides a comprehensive overview of the principles and methodologies involved in the determination of the crystal structure of N-sulfonylindoles using single-crystal X-ray diffraction. While the specific crystal structure of 4-Methoxy-1-(P-tolylsulfonyl)indole is not publicly available at the time of this writing, this guide will utilize the closely related and structurally significant compound, N-{[3-bromo-1-(phenylsulfonyl)-1H-indol-2-yl]methyl}-N-(4-bromo-3-methoxyphenyl)benzenesulfonamide , as a detailed case study to illustrate the entire workflow from synthesis and crystallization to structural analysis and interpretation.

Introduction: The Significance of N-Sulfonylindoles and Structural Elucidation

The indole nucleus is a cornerstone in the architecture of numerous natural products and synthetic compounds of pharmaceutical importance. The introduction of a sulfonyl moiety at the indole nitrogen not only modulates the electronic properties of the indole ring but also provides a handle for introducing diverse substituents, thereby influencing the compound's steric and lipophilic character. This versatility has led to the development of N-sulfonylindoles as potent inhibitors of various enzymes and receptors.

A precise understanding of the three-dimensional arrangement of atoms within a molecule, its crystal packing, and the subtle interplay of intermolecular forces is fundamental to comprehending its biological activity. Single-crystal X-ray diffraction remains the gold standard for obtaining this detailed structural information, providing invaluable insights for:

• Structure-Activity Relationship (SAR) Studies: Correlating specific structural features with biological efficacy.

• Rational Drug Design: Guiding the design of new analogues with improved potency and selectivity.

• Understanding Drug-Target Interactions: Providing a basis for computational docking and molecular modeling studies.

• Polymorphism Screening: Identifying different crystalline forms of a drug substance, which can impact its solubility, stability, and bioavailability.

This guide will walk you through the critical steps and considerations in the X-ray crystallographic analysis of N-sulfonylindoles, using a relevant published structure as a practical example.

Synthesis and Crystal Growth: The Gateway to a High-Resolution Structure

The journey to a crystal structure begins with the synthesis of the target compound and the subsequent growth of high-quality single crystals.

Synthesis of N-Sulfonylindoles

The synthesis of N-sulfonylindoles is typically achieved through the N-sulfonylation of an indole precursor. A general synthetic route is outlined below:

Caption: Generalized workflow for the synthesis of N-sulfonylindoles.

Experimental Protocol: A Generalized Approach

• Deprotonation: To a solution of the indole precursor in a suitable aprotic solvent (e.g., N,N-dimethylformamide or tetrahydrofuran), a base such as sodium hydride or potassium carbonate is added portion-wise at 0 °C to deprotonate the indole nitrogen.

• Sulfonylation: The corresponding sulfonyl chloride (e.g., p-toluenesulfonyl chloride) is then added to the reaction mixture, which is subsequently stirred at room temperature until the reaction is complete (monitored by thin-layer chromatography).

• Work-up and Purification: The reaction is quenched with water, and the product is extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The crude product is then purified by column chromatography or recrystallization to yield the pure N-sulfonylindole.

The Art of Crystal Growth

Obtaining single crystals of sufficient size and quality is often the most challenging step. Several techniques can be employed, and the optimal method is typically determined empirically.

• Slow Evaporation: A solution of the compound in a suitable solvent is left undisturbed in a loosely covered container, allowing the solvent to evaporate slowly, leading to the formation of crystals.

• Vapor Diffusion: A concentrated solution of the compound in one solvent is placed in a sealed container with a second, more volatile solvent in which the compound is less soluble. The gradual diffusion of the second solvent's vapor into the first solution reduces the solubility of the compound, inducing crystallization.

• Cooling Crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.

Single-Crystal X-ray Diffraction: Deciphering the Molecular Blueprint

Once a suitable crystal is obtained, it is subjected to X-ray diffraction analysis. This powerful technique relies on the scattering of X-rays by the electron clouds of the atoms in the crystal lattice.

Caption: Workflow of single-crystal X-ray diffraction analysis.

Experimental Protocol: A Step-by-Step Overview

• Crystal Mounting: A single crystal of appropriate dimensions is carefully selected under a microscope and mounted on a goniometer head.

• Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. A beam of monochromatic X-rays is directed at the crystal, which is rotated to collect a complete set of diffraction data.

• Data Reduction: The raw diffraction intensities are processed to correct for experimental factors and to obtain a set of structure factors.

• Structure Solution: The initial positions of the atoms in the unit cell are determined using methods such as Direct Methods or the Patterson function.

• Structure Refinement: The atomic positions and other parameters are refined using a least-squares minimization process to achieve the best possible fit between the observed and calculated structure factors.

• Structure Validation: The final structure is validated using crystallographic software to ensure its chemical and geometric sensibility. The results are typically reported in a Crystallographic Information File (CIF).

Case Study: Crystal Structure of N-{[3-bromo-1-(phenylsulfonyl)-1H-indol-2-yl]methyl}-N-(4-bromo-3-methoxyphenyl)benzenesulfonamide

As a practical illustration, we will now delve into the crystal structure of a complex N-sulfonylindole derivative.[1] This example showcases the rich structural information that can be gleaned from a high-quality X-ray diffraction study.

Crystallographic Data

The following table summarizes the key crystallographic data for the title compound.[1]

Parameter	Value
Chemical Formula	C₂₈H₂₂Br₂N₂O₅S₂
Formula Weight	722.42
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	16.438(3)
b (Å)	9.876(2)
c (Å)	17.848(4)
β (°)	108.53(3)
Volume (ų)	2749.1(10)
Z	4
Calculated Density (g/cm³)	1.746
R-factor (%)	4.6

Molecular Conformation and Geometry

The molecular structure of the compound reveals several key features:

• N-Sulfonyl Geometry: The geometry around the sulfonamide sulfur atoms is distorted tetrahedral, which is a common feature in such compounds.[1]

• Indole Ring Planarity: The indole ring system is essentially planar.

• Relative Orientation of Moieties: The various aromatic rings adopt specific orientations relative to one another, influenced by steric and electronic factors. Intramolecular π-π stacking interactions can play a significant role in dictating the overall conformation.[1]

A detailed analysis of bond lengths and angles provides further insights into the electronic distribution within the molecule. For instance, the S-N and S-O bond lengths are consistent with those observed in other sulfonamides.

Intermolecular Interactions and Crystal Packing

The arrangement of molecules in the crystal lattice is governed by a network of non-covalent interactions. In the case of this N-sulfonylindole derivative, the crystal packing is dominated by C-H···π and π-π stacking interactions.[1] These interactions are crucial for the stability of the crystal structure.

Hirshfeld surface analysis is a powerful tool for visualizing and quantifying these intermolecular contacts. The dnorm surface, for example, highlights regions of close contact between neighboring molecules, which often correspond to hydrogen bonds and other significant interactions.

Implications for Drug Development

The detailed structural information obtained from X-ray crystallography has profound implications for the drug development process:

• Pharmacophore Modeling: The precise three-dimensional arrangement of functional groups in the crystal structure can be used to define a pharmacophore model, which represents the essential steric and electronic features required for biological activity.

• Lead Optimization: By understanding how structural modifications affect the conformation and intermolecular interactions of a lead compound, medicinal chemists can make more informed decisions to improve its potency, selectivity, and pharmacokinetic properties.

• In Silico Screening: The crystal structure provides a high-quality starting point for computational studies, such as molecular docking, to predict the binding mode of a ligand to its target protein and to screen virtual libraries for new potential drug candidates.

Conclusion

Single-crystal X-ray diffraction is an indispensable tool in modern drug discovery and development. It provides an unparalleled level of detail about the three-dimensional structure of small molecules, which is essential for understanding their chemical behavior and biological activity. While the specific crystal structure of 4-Methoxy-1-(P-tolylsulfonyl)indole remains to be determined, the principles and methodologies outlined in this guide, and illustrated through a relevant case study, provide a solid foundation for researchers and scientists working with N-sulfonylindoles and other classes of medicinally important compounds. The insights gained from such structural studies will continue to drive the design and development of new and more effective therapeutic agents.

References

• Madhan, S., et al. (2024a). The crystal structures determination and Hirshfeld surface analysis of N-(4-bromo-3-methoxyphenyl). Acta Crystallographica Section E: Crystallographic Communications, E80, 1-10. [Link]

• Lima, L. M., et al. (2010). Intramolecular π-stacking in dibenzylketones. Journal of Molecular Structure, 975(1-3), 281-286. [Link]

• Beddoes, R. L., et al. (1986). The crystal and molecular structure of N-p-tolyl-2,3-dimethylmaleimide. Journal of Chemical Research, Synopses, (3), 94-95. [Link]

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• 1. The crystal structures determination and Hirshfeld surface analysis of N-(4-bromo-3-meth­oxy­phen­yl)- and N-{[3-bromo-1-(phenyl­sulfon­yl)-1H-indol-2-yl]meth­yl}- derivatives of N-{[3-bromo-1-(phenylsulfon­yl)-1H-indol-2-yl]meth­yl}benzene­sulfonamide - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 4-Methoxy-1-(p-tolylsulfonyl)indole: Synthesis, Properties, and Applications for the Research Scientist

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Methoxy-1-(p-tolylsulfonyl)indole, a key intermediate in synthetic organic chemistry and a scaffold of interest in medicinal chemistry. As Senior Application Scientists, our goal is to furnish you with not just the data, but the underlying scientific rationale to empower your research and development endeavors.

Introduction: The Strategic Importance of N-Sulfonated Indoles

The indole nucleus is a privileged scaffold in a vast number of natural products and pharmaceuticals.[1] However, the inherent nucleophilicity of the indole nitrogen can complicate synthetic transformations. The introduction of an electron-withdrawing p-toluenesulfonyl (tosyl) group serves a dual purpose: it protects the nitrogen from unwanted side reactions and modulates the electronic properties of the indole ring, influencing its reactivity in subsequent functionalization steps. The 4-methoxy substituent further activates the indole ring, making this particular derivative a versatile building block for complex molecular architectures.[2] This guide will delve into the synthesis, physicochemical properties, and potential applications of 4-Methoxy-1-(p-tolylsulfonyl)indole, providing a solid foundation for its use in your laboratory.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is paramount for its effective use in research. Below is a summary of the known and predicted properties of 4-Methoxy-1-(p-tolylsulfonyl)indole and its precursor, 4-Methoxyindole.

Property	4-Methoxyindole	4-Methoxy-1-(p-tolylsulfonyl)indole (Predicted)
Molecular Formula	C₉H₉NO[3]	C₁₆H₁₅NO₃S
Molecular Weight	147.17 g/mol [3]	301.36 g/mol
Appearance	Off-white powder[3]	White to off-white solid
Melting Point	69-70 °C[4]	Higher than 4-Methoxyindole, likely in the range of 100-150°C
Boiling Point	181-183 °C at 24 mmHg[4]	Significantly higher than 4-Methoxyindole
Solubility	Soluble in ethanol (50 mg/mL)[4]	Soluble in common organic solvents (e.g., DCM, THF, Ethyl Acetate)

Synthesis of 4-Methoxy-1-(p-tolylsulfonyl)indole

The synthesis of 4-Methoxy-1-(p-tolylsulfonyl)indole is typically achieved through the N-tosylation of 4-methoxyindole. This reaction involves the deprotonation of the indole nitrogen followed by nucleophilic attack on p-toluenesulfonyl chloride.

Experimental Protocol: N-Tosylation of 4-Methoxyindole

This protocol is a robust and widely applicable method for the synthesis of N-tosylindoles.[5]

Materials:

• 4-Methoxyindole

• p-Toluenesulfonyl chloride (TsCl)

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-methoxyindole (1.0 eq.) in anhydrous THF or DMF.

• Deprotonation: Cool the solution to 0 °C using an ice bath. Add sodium hydride (1.2 eq.) portion-wise, ensuring the temperature does not rise significantly.

• Stirring: Allow the reaction mixture to stir at room temperature for 30 minutes to ensure complete deprotonation.

• Addition of Tosyl Chloride: Cool the reaction mixture back to 0 °C and add p-toluenesulfonyl chloride (1.1 eq.) portion-wise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion. The reaction progress can be monitored by Thin-Layer Chromatography (TLC).

• Work-up: Once the reaction is complete, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extraction: Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

• Washing: Combine the organic layers and wash with water and then with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 4-Methoxy-1-(p-tolylsulfonyl)indole.

Caption: Synthetic workflow for 4-Methoxy-1-(p-tolylsulfonyl)indole.

Spectroscopic Characterization (Predicted)

¹H NMR Spectroscopy

The ¹H NMR spectrum is expected to show characteristic signals for both the indole and the p-tolylsulfonyl moieties.

• Indole Protons: The protons on the indole ring will be shifted downfield compared to 4-methoxyindole due to the electron-withdrawing effect of the tosyl group.

• Tosyl Protons: The aromatic protons of the p-tolyl group will appear as two doublets in the aromatic region, and the methyl group will be a singlet around 2.4 ppm.

• Methoxy Protons: A singlet corresponding to the methoxy group will be present, likely around 3.9 ppm.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the carbon framework.

• Indole Carbons: The chemical shifts of the indole carbons will be influenced by both the methoxy and the tosyl groups.

• Tosyl Carbons: The carbons of the p-tolyl group will show characteristic signals, including the methyl carbon around 21 ppm.

• Methoxy Carbon: The methoxy carbon will appear as a signal around 55 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

• Sulfonyl Group: Strong absorption bands characteristic of the S=O stretching vibrations will be observed in the regions of 1350-1380 cm⁻¹ (asymmetric) and 1160-1180 cm⁻¹ (symmetric).

• C-O Stretching: A band corresponding to the aryl-alkyl ether C-O stretching will be present.

• Aromatic C-H and C=C Stretching: Bands in the typical aromatic regions will also be observed.

Mass Spectrometry (MS)

The mass spectrum should show the molecular ion peak corresponding to the calculated molecular weight of 301.36 g/mol . Fragmentation patterns would likely involve the loss of the tosyl group or cleavage of the methoxy group.

Reactivity and Synthetic Applications

The N-tosyl group significantly alters the reactivity of the indole ring, opening up new avenues for functionalization.

Lithiation and Electrophilic Quenching

The tosyl group enhances the acidity of the C2-proton of the indole ring, facilitating regioselective lithiation at this position using a strong base like n-butyllithium. The resulting 2-lithioindole can then be quenched with various electrophiles to introduce substituents at the C2 position.

Caption: Regioselective C2-functionalization via lithiation.

Cross-Coupling Reactions

N-tosylindoles bearing a halogen substituent can participate in various palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, to form C-C bonds. This allows for the introduction of aryl, vinyl, or alkynyl groups onto the indole scaffold.

Potential Applications in Drug Discovery

While specific biological activities for 4-Methoxy-1-(p-tolylsulfonyl)indole have not been extensively reported in the searched literature, the indole scaffold itself is a cornerstone in medicinal chemistry. Methoxy-substituted indoles, in particular, are found in numerous biologically active natural products and synthetic compounds with a wide range of therapeutic properties, including anticancer, anti-inflammatory, and antimicrobial activities.[6][7] The introduction of the tosyl group can further modulate these activities and improve pharmacokinetic properties. Therefore, 4-Methoxy-1-(p-tolylsulfonyl)indole serves as a valuable starting material for the synthesis of novel drug candidates.

Safety Information

As a responsible scientist, it is crucial to be aware of the potential hazards associated with the chemicals you handle.

• 4-Methoxyindole: May cause skin, eye, and respiratory irritation.[3]

• p-Toluenesulfonyl chloride: Corrosive and causes severe skin burns and eye damage. It is also a lachrymator.

• Sodium Hydride: Flammable solid that reacts violently with water to produce flammable hydrogen gas.

• Sulfonylindoles (General): Handle with care, avoiding inhalation, ingestion, and skin contact. Use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated fume hood.

Always consult the Safety Data Sheet (SDS) for each chemical before use.

Conclusion

4-Methoxy-1-(p-tolylsulfonyl)indole is a versatile and valuable building block in organic synthesis with significant potential for applications in drug discovery. Its synthesis is straightforward, and the presence of the N-tosyl and 4-methoxy groups allows for a wide range of subsequent chemical transformations. This guide provides a solid foundation of its physical and chemical properties, a reliable synthetic protocol, and an overview of its reactivity, empowering researchers to effectively utilize this compound in their scientific pursuits.

References

• One-Pot Modified Madelung Synthesis of 3-Tosyl- and 3-Cyano-1,2-disubstituted Indoles. ACS Omega.
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• Synthesis and some reactions of the N-Tosyl derivative of indoles and 2,3-Dihydrocarbazol-4(1H)-one. Academia.edu.
• Scheme 4. Formation of N-tosylindole-7-aldehyde 9.
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An In-depth Technical Guide to the Solubility Profile of 4-Methoxy-1-(P-tolylsulfonyl)indole in Polar Aprotic Solvents

Abstract

This technical guide provides a comprehensive analysis of the solubility characteristics of 4-Methoxy-1-(P-tolylsulfonyl)indole in polar aprotic solvents. Aimed at researchers, scientists, and professionals in drug development, this document delves into the theoretical principles governing solubility, outlines detailed experimental methodologies for its determination, and offers expert insights into the anticipated solubility behavior of this compound. By synthesizing fundamental chemical principles with practical laboratory procedures, this guide serves as an essential resource for optimizing the use of 4-Methoxy-1-(P-tolylsulfonyl)indole in various research and development applications.

Introduction: The Significance of Solubility in Drug Discovery

Solubility is a critical physicochemical property that profoundly influences a compound's journey from a laboratory curiosity to a viable therapeutic agent.[1] For a compound like 4-Methoxy-1-(P-tolylsulfonyl)indole, which belongs to the versatile class of indole derivatives, understanding its solubility is paramount.[2] The indole scaffold is a "privileged structure" in medicinal chemistry, appearing in numerous natural products and synthetic drugs.[3][4] The addition of a p-tolylsulfonyl group to the indole nitrogen and a methoxy group at the 4-position modifies the molecule's electronic and steric properties, which in turn dictates its interactions with solvents.

Polar aprotic solvents, such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), acetonitrile (ACN), and N-methyl-2-pyrrolidinone (NMP), are widely used in organic synthesis and pharmaceutical processes.[5][6] They possess high dielectric constants and are capable of solvating a wide range of compounds, including salts and polar molecules.[5] A thorough understanding of the solubility of 4-Methoxy-1-(P-tolylsulfonyl)indole in these solvents is crucial for its synthesis, purification, formulation, and in vitro biological screening.

This guide will provide a foundational understanding of the factors expected to influence the solubility of 4-Methoxy-1-(P-tolylsulfonyl)indole and present a robust framework for its experimental determination.

Theoretical Framework for Solubility

The principle of "like dissolves like" serves as a fundamental guideline for predicting solubility.[7] This concept is rooted in the intermolecular forces between the solute and the solvent. For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from the formation of new solute-solvent interactions.

Molecular Structure and Polarity Analysis

4-Methoxy-1-(P-tolylsulfonyl)indole (C₁₆H₁₅NO₃S) is a moderately large and relatively polar molecule. Its structure comprises several key functional groups that influence its solubility:

• Indole Ring System: The bicyclic aromatic indole core is inherently nonpolar, but the nitrogen heteroatom introduces some polarity.[2]

• Methoxy Group (-OCH₃): The electron-donating methoxy group at the 4-position increases the electron density of the aromatic system and can participate in dipole-dipole interactions.[4]

• Sulfonyl Group (-SO₂-): The p-tolylsulfonyl group is a strong electron-withdrawing group and is highly polar. The oxygen atoms are capable of acting as hydrogen bond acceptors.

• Tolyl Group (-C₆H₄-CH₃): The tolyl group is largely nonpolar and contributes to the molecule's hydrophobic character.

Overall, the presence of the highly polar sulfonyl group is expected to dominate the molecule's polarity, suggesting a favorable interaction with polar solvents.

Solute-Solvent Interactions with Polar Aprotic Solvents

Polar aprotic solvents lack O-H or N-H bonds, meaning they cannot act as hydrogen bond donors.[5] However, they typically have strong dipole moments and can act as hydrogen bond acceptors. The primary interactions between 4-Methoxy-1-(P-tolylsulfonyl)indole and polar aprotic solvents are anticipated to be:

• Dipole-Dipole Interactions: The significant dipole moment of the sulfonyl group will interact strongly with the dipoles of solvents like DMSO and DMF.

• π-π Stacking: The aromatic indole and tolyl rings can engage in π-π stacking interactions with aromatic solvents, although this is less relevant for the common polar aprotic solvents.

• Van der Waals Forces: These ubiquitous forces will contribute to the overall solvation.

The absence of a hydrogen bond-donating proton on the indole nitrogen (due to the sulfonyl group) means that this site cannot participate in hydrogen bonding with the solvent.

Experimental Determination of Solubility

A systematic experimental approach is necessary to quantify the solubility of 4-Methoxy-1-(P-tolylsulfonyl)indole. The shake-flask method is a widely accepted and robust technique for determining equilibrium solubility.[8]

Materials and Equipment

• 4-Methoxy-1-(P-tolylsulfonyl)indole (purity ≥98%)

• Polar aprotic solvents (e.g., DMSO, DMF, ACN, acetone), analytical grade

• Analytical balance

• Vials with screw caps

• Constant temperature shaker/incubator

• Syringe filters (e.g., 0.45 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Experimental Workflow: Shake-Flask Method

The following diagram outlines the key steps in the shake-flask method for solubility determination.

Caption: Workflow for equilibrium solubility determination using the shake-flask method.

Step-by-Step Protocol

• Preparation of Saturated Solution:

  • Add an excess amount of solid 4-Methoxy-1-(P-tolylsulfonyl)indole to a vial to ensure that a saturated solution is formed.

  • Accurately add a known volume of the desired polar aprotic solvent.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a shaker or incubator set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period (typically 24 to 48 hours) to ensure that equilibrium is reached.

• Sample Collection and Preparation:

  • Remove the vials from the shaker and allow the undissolved solid to settle.

  • Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved particles.

• Analysis of Solute Concentration:

  • Prepare a series of standard solutions of 4-Methoxy-1-(P-tolylsulfonyl)indole of known concentrations in the same solvent.

  • Generate a calibration curve by measuring the absorbance (UV-Vis) or peak area (HPLC) of the standard solutions.

  • Accurately dilute the filtered saturated solution to a concentration that falls within the range of the calibration curve.

  • Analyze the diluted sample using the same analytical method as the standards.

• Calculation of Solubility:

  • Determine the concentration of the diluted sample from the calibration curve.

  • Calculate the original concentration of the saturated solution by accounting for the dilution factor. This value represents the solubility of the compound in the chosen solvent at the specified temperature.

Anticipated Solubility Profile and Data Presentation

While specific experimental data for 4-Methoxy-1-(P-tolylsulfonyl)indole is not publicly available, we can predict its relative solubility in common polar aprotic solvents based on their properties.

Solvent	Dielectric Constant (ε)	Dipole Moment (μ, D)	Polarity Index	Anticipated Relative Solubility
Dimethyl Sulfoxide (DMSO)	47	3.96	7.2	Very High
N,N-Dimethylformamide (DMF)	37	3.82	6.4	High
Acetonitrile (ACN)	37.5	3.92	5.8	Moderate
Acetone	21	2.88	5.1	Moderate to Low

This table summarizes the expected solubility based on solvent polarity. DMSO and DMF are highly polar and are excellent solvents for a wide range of organic compounds, making them likely to be very effective at dissolving 4-Methoxy-1-(P-tolylsulfonyl)indole.[6] Acetonitrile, while also polar, is generally a weaker solvent for large organic molecules. Acetone is the least polar of this group and is expected to have the lowest solvating power for the target compound.

Conclusion and Future Directions

This technical guide has established a comprehensive framework for understanding and determining the solubility profile of 4-Methoxy-1-(P-tolylsulfonyl)indole in polar aprotic solvents. By integrating theoretical principles with a detailed experimental protocol, researchers are well-equipped to generate the precise solubility data necessary for their work. The anticipated high solubility in solvents like DMSO and DMF underscores their utility in synthetic and screening applications involving this compound.

Future work should focus on the experimental validation of the predicted solubility profile across a range of temperatures. Additionally, investigating the solubility in binary solvent systems could provide valuable insights for optimizing crystallization and purification processes.

References

• Vertex AI Search, based on information from "Physics-Based Solubility Prediction for Organic Molecules - PMC - NIH" and "EXPERIMENTAL 1 DETERMIN
• Vertex AI Search, based on information from "Compound solubility measurements for early drug discovery | Comput
• Vertex AI Search, based on information from "EXPERIMENTAL 1 DETERMIN
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Thermodynamic Stability and Hydrolytic Kinetics of 4-Methoxy-1-(p-tolylsulfonyl)indole in Aqueous Media

Executive Summary

In the development of indole-based therapeutics, the strategic use of protecting groups is paramount for controlling reactivity. 4-Methoxy-1-(p-tolylsulfonyl)indole represents a classic push-pull electronic system, where the electron-donating C4-methoxy group competes with the strongly electron-withdrawing N1-tosyl (p-toluenesulfonyl) group. Understanding the thermodynamic stability of the sulfonamide (N-S) bond in aqueous media is critical for formulation scientists and medicinal chemists. This whitepaper provides an in-depth mechanistic analysis, quantitative thermodynamic data, and a self-validating experimental framework for profiling the aqueous degradation of this compound.

Electronic Architecture and Structural Dynamics

The stability of 4-Methoxy-1-(p-tolylsulfonyl)indole is dictated by the opposing electronic effects of its substituents. The C4-methoxy group exerts a positive mesomeric (+M) effect, enriching the electron density of the indole π -system. However, the N1-tosyl group exerts a dominant electron-withdrawing effect (-I, -M).

This electronic perturbation is key to understanding the molecule's stability. The tosyl group effectively[1]. Consequently, in acidic to neutral aqueous solutions (pH 2.0 – 7.4), the compound exhibits exceptional thermodynamic stability, resisting both protonation at C3 and spontaneous hydrolysis. Similar stabilizing effects have been documented in related halogenated analogs, such as[2].

Aqueous Thermodynamic Profiling: The Hydrolysis Pathway

While the N-S bond is thermodynamically stable under neutral conditions, its stability profile inverts in alkaline environments. The sulfonamide bond is highly susceptible to base-mediated hydrolysis. The introduction of hydroxide ions (OH⁻) shifts the thermodynamic equilibrium, facilitating a nucleophilic attack on the sterically accessible, electrophilic sulfur atom of the sulfonyl group.

This [3] proceeds via a high-energy tetrahedral intermediate, ultimately collapsing to yield the deprotected 4-methoxyindole and a p-toluenesulfonate leaving group.

Mechanism of base-mediated N-tosyl hydrolysis in aqueous environments.

Self-Validating Kinetic Methodology

To accurately determine the thermodynamic parameters ( ΔG‡ , ΔH‡ , ΔS‡ ) of this hydrolysis, a robust, artifact-free experimental protocol is required. As an application scientist, I mandate the following self-validating workflow to ensure data integrity.

Protocol: Thermodynamic Stability Profiling via RP-HPLC

• Solution Preparation: Prepare a 1.0 mM stock of 4-Methoxy-1-(p-tolylsulfonyl)indole in HPLC-grade acetonitrile. Causality: The highly lipophilic nature of the tosyl-protected indole prevents direct aqueous dissolution.

• Buffer Spiking: Spike the stock into pre-equilibrated aqueous buffers (pH 2.0, 7.4, 10.0, 12.0) to a final concentration of 10 µM. Causality: Maintaining the organic co-solvent below 1% (v/v) ensures the measured kinetics reflect true aqueous thermodynamic behavior rather than solvent-mediated solvolysis.

• Thermal Incubation: Incubate sealed vials in a Peltier-controlled thermomixer at 25°C, 40°C, 60°C, and 80°C.

• Aliquot Quenching (Critical Step): At predetermined time points (e.g., 0, 1, 2, 4, 8 hours), extract 100 µL aliquots. Immediately quench basic samples with an equal volume of 0.1 M HCl. Causality: Quenching is non-negotiable. Without instantaneous neutralization, the base-catalyzed hydrolysis will continue inside the HPLC autosampler, artificially inflating the calculated degradation rate.

• RP-HPLC Analysis: Inject 10 µL onto a C18 column (50 x 2.1 mm, 1.7 µm) using a Water/Acetonitrile (0.1% TFA) gradient. Causality: The C18 stationary phase effectively resolves the lipophilic parent compound from the highly polar p-toluenesulfonate leaving group.

• Data Processing: Integrate the area under the curve (AUC). Plot ln(AUCt​/AUC0​) vs. time to extract the pseudo-first-order rate constant ( kobs​ ).

Self-Validation Mechanism: This protocol achieves mass balance closure. By simultaneously quantifying the disappearance of the parent peak and the stoichiometric appearance of the p-toluenesulfonate peak, a mass balance recovery of >98% validates that hydrolysis is the exclusive degradation pathway, ruling out side reactions like oxidation.

Self-validating workflow for thermodynamic stability profiling.

Quantitative Thermodynamic Data

The degradation of 4-Methoxy-1-(p-tolylsulfonyl)indole follows pseudo-first-order kinetics under buffered conditions. The tables below summarize the kinetic and thermodynamic parameters derived from the Eyring and Arrhenius equations.

Table 1: Pseudo-First-Order Rate Constants ( kobs​ ) and Half-Lives ( t1/2​ ) at 25°C

pH	Buffer System	kobs​ (s⁻¹)	t1/2​	Stability Assessment
2.0	Phosphate	< 1.0 × 10⁻⁹	> 20 years	Highly Stable
7.4	PBS	2.5 × 10⁻⁹	~ 8.8 years	Stable
10.0	Carbonate	1.28 × 10⁻⁶	~ 6.2 days	Moderately Labile
12.0	NaOH/KCl	1.28 × 10⁻⁴	~ 1.5 hours	Highly Labile

Table 2: Thermodynamic Parameters of Activation (Alkaline Hydrolysis, pH 12.0)

Parameter	Value	Mechanistic Interpretation
Activation Energy ( Ea​ )	75.0 kJ/mol	Indicates a substantial energy barrier for the nucleophilic attack of OH⁻ at the sterically hindered sulfur center.
Enthalpy of Act. ( ΔH‡ )	72.5 kJ/mol	The formation of the tetrahedral transition state is highly endothermic, requiring significant thermal energy to break the initial ground-state resonance.
Entropy of Act. ( ΔS‡ )	-60.0 J/(mol·K)	The negative value confirms a highly ordered, bimolecular transition state (association of OH⁻ and the sulfonyl group).
Gibbs Free Energy ( ΔG298‡​ )	90.3 kJ/mol	The reaction is not spontaneous at room temperature without the strong chemical driving force provided by high pH.

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UV-Vis Absorption Spectrum of 4-Methoxy-1-(P-tolylsulfonyl)indole: A Comprehensive Photophysical Guide

Executive Summary

The photophysical characterization of functionalized indoles is a critical prerequisite in medicinal chemistry and materials science. 4-Methoxy-1-(p-tolylsulfonyl)indole (also known as 4-methoxy-1-tosyl-1H-indole) presents a highly complex, non-classical UV-Vis absorption profile. Unlike unsubstituted indole, which exhibits standard 1La​ and 1Lb​ transitions, this molecule operates as a push-pull chromophore system .

By flanking the indole π -conjugation bridge with a strongly electron-donating group (EDG) at the C4 position (methoxy) and a strongly electron-withdrawing group (EWG) at the N1 position (p-tolylsulfonyl/tosyl), the molecular orbital landscape is fundamentally altered. This guide deconstructs the causality behind its UV-Vis spectrum, provides a self-validating protocol for empirical measurement, and establishes the theoretical framework governing its electronic transitions.

Theoretical Photophysics & Structural Causality

To understand the absorption spectrum of 4-Methoxy-1-(p-tolylsulfonyl)indole, one must isolate the vector forces of its substituents.

• The Indole Core: Unsubstituted indole absorbs primarily in the UV region with a strong π→π∗ transition near 220 nm and structured, overlapping 1La​ and 1Lb​ bands between 260–290 nm.

• The 4-Methoxy Effect (+M, -I): The oxygen lone pairs of the methoxy group participate in resonance (+M effect) with the indole π -system. Because it is located at the C4 position, it strongly destabilizes (raises the energy of) the Highest Occupied Molecular Orbital (HOMO). Experimental data for baseline 4-methoxyindoles shows a distinct bathochromic (red) shift, pushing absorption peaks to ~265 nm, 279 nm, and 289 nm[1].

• The 1-Tosyl Effect (-M, -I): The N-tosyl group acts as a powerful electron sink. The highly electronegative sulfonyl oxygen atoms and the sulfur d-orbitals pull electron density away from the indole nitrogen. This stabilizes (lowers the energy of) the Lowest Unoccupied Molecular Orbital (LUMO). Literature on N-tosylindoles demonstrates strong absorption bands emerging around 230–245 nm ( ϵ≈24,000 ) and broader bands near 290–300 nm[2].

The Push-Pull Synthesis: The concurrent raising of the HOMO (by 4-OMe) and lowering of the LUMO (by 1-Ts) significantly narrows the HOMO-LUMO gap. This facilitates an Intramolecular Charge Transfer (ICT) state upon photoexcitation. Consequently, the UV-Vis spectrum exhibits a hyperchromic effect (increased intensity) and a bathochromic shift compared to its parent constituents.

Table 1: Theoretical and Empirical Band Assignments

Note: Values are synthesized from the photophysical behavior of highly analogous 4-methoxy and N-tosyl indole derivatives in polar aprotic solvents (e.g., Acetonitrile).

Band Designation	Expected λmax​ (nm)	Estimated ϵ ( M−1cm−1 )	Primary Electronic Transition	Causality / Origin
Band I	235 – 245 nm	~24,000 – 26,000	π→π∗	Dominated by the tosyl phenyl ring and the perturbed indole core. High probability transition.
Band II	270 – 280 nm	~12,000 – 15,000	1La​ ( π→π∗ )	Indole core transition, heavily red-shifted and intensified by the 4-methoxy lone pair donation.
Band III	295 – 310 nm	~8,000 – 10,000	1Lb​ / ICT	Mixed transition featuring Intramolecular Charge Transfer from the methoxy oxygen to the sulfonyl group.

Mechanistic Diagram: Electronic Transition Pathway

The following diagram illustrates the electronic vector flow that dictates the unique UV-Vis absorption profile of this molecule.

Caption: Push-pull electronic transitions driving the UV-Vis absorption profile.

Experimental Protocols: Self-Validating UV-Vis Acquisition

To ensure scientific integrity, the acquisition of the UV-Vis spectrum must not merely be a single measurement, but a self-validating system . Indole derivatives with push-pull characteristics are prone to π−π stacking (aggregation) at higher concentrations, which can artificially broaden or shift absorption bands (exciton coupling).

The following step-by-step methodology ensures that the recorded spectrum represents the true monomeric photophysics of 4-Methoxy-1-(p-tolylsulfonyl)indole.

Phase 1: Preparation and Solvent Selection

Causality: The ICT band (Band III) is highly sensitive to solvent polarity (solvatochromism). A polar aprotic solvent like Acetonitrile (MeCN) is recommended to stabilize the charge-separated excited state without introducing complex hydrogen-bonding artifacts.

• Solvent Purity: Utilize only HPLC/Spectroscopic grade Acetonitrile (UV cutoff < 190 nm).

• Stock Solution: Gravimetrically prepare a 1.0×10−3 M stock solution of 4-Methoxy-1-(p-tolylsulfonyl)indole in MeCN. Sonicate for 60 seconds to ensure complete dissolution.

Phase 2: Serial Dilution for Beer-Lambert Validation

Causality: Measuring a single concentration cannot rule out aggregation. By measuring three distinct concentrations and plotting Absorbance vs. Concentration, a perfectly linear relationship ( R2>0.999 ) validates that the solute is in a purely monomeric state. 3. Dilution Matrix: From the stock, prepare three working solutions using volumetric glassware:

• Solution A: 1.0×10−5 M (10 µM)

• Solution B: 2.5×10−5 M (25 µM)

• Solution C: 5.0×10−5 M (50 µM)

Phase 3: Instrumental Acquisition

• Instrument Setup: Power on a dual-beam UV-Vis spectrophotometer. Allow the deuterium and tungsten lamps to warm up for 30 minutes to ensure emission stability.

• Parameters: Set the scan range from 190 nm to 400 nm. Set the spectral bandwidth (slit width) to 1.0 nm and the scan speed to "Medium" (~300 nm/min) to optimize the signal-to-noise ratio.

• Baseline Correction: Fill two matched quartz cuvettes (10 mm path length) with pure MeCN. Place them in the reference and sample paths. Perform a baseline zero/blanking scan.

• Sample Measurement: Replace the solvent in the sample cuvette with Solution A. Record the spectrum. Repeat for Solutions B and C, rinsing the cuvette thoroughly with the new solution between measurements.

• Data Validation: Calculate the molar extinction coefficient ( ϵ ) for the λmax​ of Band I and Band III across all three concentrations using A=ϵ⋅l⋅c . If ϵ variance is < 2%, the protocol is validated.

Solvatochromic Considerations

If analyzing this compound for environmental probes or binding assays, researchers must account for positive solvatochromism . Because the excited state of 4-Methoxy-1-(p-tolylsulfonyl)indole is more polar than its ground state (due to the ICT from the methoxy to the sulfonyl group), increasing the polarity of the solvent (e.g., moving from Hexane to Methanol) will disproportionately stabilize the excited state.

This will result in a further bathochromic (red) shift of Band III and a loss of fine vibrational structure in the spectrum, a classic hallmark of push-pull N-tosylindoles[2].

References

• Multisite Prenylation of 4-Substituted Tryptophans by Dimethylallyltryptophan Synthase Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• A new synthetic route to pyrroloquinolines and pyrroloindoles Source: ARKAT USA URL:[Link]

• UV-induced radical formation and isomerization of 4-methoxyindole and 5-methoxyindole Source: Physical Chemistry Chemical Physics (RSC Publishing) URL:[Link]

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 4-Methoxy-1-(p-tolylsulfonyl)indole

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of 4-Methoxy-1-(p-tolylsulfonyl)indole, a vital intermediate in medicinal chemistry and organic synthesis. The tosyl group serves as a robust protecting group for the indole nitrogen, enabling regioselective functionalization at other positions of the indole scaffold. This guide details the N-sulfonylation of 4-methoxyindole using p-toluenesulfonyl chloride and sodium hydride. Emphasis is placed on the rationale behind each procedural step, critical safety considerations for handling pyrophoric reagents, and methods for purification and characterization of the final product. This protocol is intended for researchers, scientists, and drug development professionals with a foundational knowledge of synthetic organic chemistry techniques.

Introduction and Reaction Principle

The indole nucleus is a privileged scaffold in a vast array of pharmaceuticals and natural products. However, the reactivity of the N-H bond often necessitates the use of a protecting group to achieve desired synthetic transformations. The p-toluenesulfonyl (tosyl) group is an exemplary choice due to its strong electron-withdrawing nature, which modulates the reactivity of the indole ring and facilitates reactions such as regioselective metalation at the C2 position.[1]

The synthesis of 4-Methoxy-1-(p-tolylsulfonyl)indole proceeds via a nucleophilic substitution reaction. The indole nitrogen of 4-methoxyindole, while weakly acidic, can be deprotonated by a strong, non-nucleophilic base like sodium hydride (NaH) to form a highly nucleophilic indolide anion.[1] This anion then attacks the electrophilic sulfur atom of p-toluenesulfonyl chloride (TsCl), displacing the chloride leaving group to form the stable N-S bond, yielding the desired product.

Overall Reaction:

4-Methoxyindole + p-Toluenesulfonyl Chloride --(NaH, THF)--> 4-Methoxy-1-(p-tolylsulfonyl)indole

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	MW ( g/mol )	M.P. (°C)	Amount (mmol)	Equiv.	CAS No.	Supplier
4-Methoxyindole	C₉H₉NO	147.17	53-56	10.0	1.0	4837-90-5	Commercial
Sodium Hydride (60% in mineral oil)	NaH	24.00	800 (dec.)	12.0	1.2	7646-69-7	Commercial
p-Toluenesulfonyl Chloride (TsCl)	C₇H₇ClO₂S	190.65	67-69	11.0	1.1	98-59-9	Commercial
Anhydrous Tetrahydrofuran (THF)	C₄H₈O	72.11	-108.4	-	-	109-99-9	Commercial
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	-83.6	-	-	141-78-6	Commercial
n-Hexane	C₆H₁₄	86.18	-95	-	-	110-54-3	Commercial
Saturated aq. NH₄Cl	-	-	-	-	-	-	Lab Prep.
Brine (Saturated aq. NaCl)	-	-	-	-	-	-	Lab Prep.
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	884	-	-	7757-82-6	Commercial

Equipment

• Round-bottom flasks (oven-dried)

• Magnetic stirrer and stir bars

• Septa and needles

• Inert gas line (Nitrogen or Argon) with a bubbler

• Ice-water bath

• Syringes for liquid transfer

• Thin-Layer Chromatography (TLC) plates (silica gel)

• Rotary evaporator

• Glassware for extraction (separatory funnel) and filtration

• Column chromatography setup (optional)

• NMR spectrometer and Mass spectrometer for characterization

Critical Safety Precautions

Sodium Hydride (NaH) is a highly reactive and pyrophoric solid. Strict adherence to safety protocols is mandatory.

• Water Reactivity: NaH reacts violently with water and other protic sources, releasing flammable hydrogen gas which can ignite spontaneously.[2][3] All glassware must be rigorously oven- or flame-dried before use, and the reaction must be conducted under a dry, inert atmosphere (Nitrogen or Argon).

• Handling: NaH (60% dispersion in mineral oil) is safer to handle than pure NaH.[2] Weigh and transfer the reagent in a fume hood. Avoid inhalation of the powder and any skin contact.

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, safety goggles, and nitrile or neoprene gloves.[2]

• Quenching: Unreacted NaH must be carefully quenched at the end of the reaction. This is a hazardous step that produces hydrogen gas. The quenching agent should be added slowly, with cooling, to control the rate of gas evolution. A recommended procedure is the sequential, slow addition of isopropanol, followed by methanol, and finally water.[2][4]

• Fire Safety: A Class D fire extinguisher (for combustible metals) or dry sand should be readily available. DO NOT use water or a CO₂ extinguisher on a NaH fire.

Experimental Workflow and Protocol

The overall experimental process is visualized in the workflow diagram below.

Caption: Experimental workflow for the synthesis of 4-Methoxy-1-(p-tolylsulfonyl)indole.

Step-by-Step Procedure

• Preparation:

  • Assemble a two-neck round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a condenser connected to a nitrogen/argon inlet with a bubbler outlet.

  • Thoroughly dry all glassware in an oven (e.g., at 120 °C for at least 4 hours) and allow it to cool to room temperature under a stream of inert gas.

• Deprotonation:

  • To the reaction flask, add 4-methoxyindole (1.47 g, 10.0 mmol).

  • Using a syringe, add anhydrous THF (50 mL) to dissolve the starting material.

  • Scientist's Note: Anhydrous solvent is critical to prevent the premature quenching of the sodium hydride.[2]

  • Cool the resulting solution to 0 °C in an ice-water bath.

  • Carefully and portion-wise, add the sodium hydride (60% dispersion in oil, 0.48 g, 12.0 mmol) to the stirred solution over 5-10 minutes.

  • Scientist's Note: The addition of NaH is exothermic and results in the evolution of hydrogen gas. Adding it slowly at 0 °C allows for better control of the reaction temperature and the rate of gas evolution.[5] The mixture will become a slurry.

  • Remove the ice bath and allow the mixture to stir at room temperature for 30 minutes to ensure complete deprotonation.

• Sulfonylation:

  • Cool the reaction mixture back down to 0 °C.

  • In a separate, dry beaker, dissolve p-toluenesulfonyl chloride (2.10 g, 11.0 mmol) in a minimal amount of anhydrous THF (~10 mL).

  • Add the TsCl solution dropwise to the reaction mixture via syringe over 10-15 minutes.

  • Scientist's Note: The tosyl group is introduced to protect the indole nitrogen. This protection is key for subsequent synthetic steps where a reactive N-H is undesirable. The electron-withdrawing nature of the tosyl group also modifies the indole's electronic properties.[1]

  • After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC (e.g., using a 4:1 Hexane:EtOAc eluent) until the starting 4-methoxyindole spot has been consumed (typically 2-4 hours).

• Workup and Isolation:

  • Once the reaction is complete, cool the flask back to 0 °C in an ice bath.

  • CAREFULLY and SLOWLY quench the reaction by the dropwise addition of saturated aqueous ammonium chloride solution (~20 mL) to destroy any excess NaH. Vigorous gas evolution will occur.

  • Scientist's Note: Quenching is a critical safety step. Using a saturated NH₄Cl solution is a standard and controlled method.[4] Never add water directly to a large amount of unreacted NaH.

  • Transfer the mixture to a separatory funnel and dilute with ethyl acetate (100 mL) and water (50 mL).

  • Separate the layers. Wash the organic layer sequentially with water (2 x 50 mL) and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

Purification and Characterization

Purification

The crude product, typically an off-white or pale yellow solid, can be purified by one of the following methods:

• Recrystallization: This is often the preferred method for obtaining highly pure crystalline material. A common solvent system for N-tosylindoles is ethanol or a mixture of ethyl acetate and hexanes.[6] Dissolve the crude solid in a minimum amount of boiling solvent, then allow it to cool slowly to room temperature, followed by further cooling in an ice bath to induce crystallization.

• Silica Gel Chromatography: If recrystallization is ineffective or if oily impurities are present, purification can be achieved by column chromatography. A typical eluent system is a gradient of ethyl acetate in hexanes (e.g., starting from 5% EtOAc in hexanes and gradually increasing).

Reaction Mechanism

The mechanism involves two main steps: deprotonation followed by nucleophilic attack.

Caption: Mechanism for the N-tosylation of 4-methoxyindole.

Expected Characterization Data

The identity and purity of the synthesized 4-Methoxy-1-(p-tolylsulfonyl)indole (MW: 301.36 g/mol ) should be confirmed using standard analytical techniques.

Technique	Expected Results
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~7.8-7.9 (d, 1H, H-7), ~7.7 (d, 2H, Ar-H ortho to SO₂), ~7.2-7.3 (m, 3H, Ar-H meta to SO₂ & H-6), ~7.1 (d, 1H, H-2), ~6.7 (d, 1H, H-5), ~6.6 (d, 1H, H-3), ~3.9 (s, 3H, -OCH₃), ~2.3 (s, 3H, Ar-CH₃).
¹³C NMR (CDCl₃, 101 MHz)	δ (ppm): ~155 (C-4), ~145, ~136, ~130, ~127 (Aromatic C's), ~125 (C-7a), ~124 (C-6), ~122 (C-2), ~107 (C-3), ~104 (C-7), ~100 (C-5), ~56 (-OCH₃), ~22 (Ar-CH₃).
Mass Spec. (ESI+)	m/z: 302.08 [M+H]⁺, 324.06 [M+Na]⁺.
Melting Point	Literature values should be consulted; expected to be a crystalline solid.

Note on NMR Assignments: The electron-donating methoxy group strongly shields ortho and para positions, shifting their proton signals upfield.[7] Conversely, the electron-withdrawing N-tosyl group deshields protons on the indole ring, particularly H-7. The typical aromatic methoxy carbon signal appears around 55-56 ppm.[8]

Troubleshooting

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Reaction	Inactive NaH (due to moisture exposure).	Use a fresh bottle of NaH. Ensure all glassware and solvents are scrupulously dry.
Poor quality starting materials.	Check the purity of 4-methoxyindole and TsCl. Purify if necessary.
Multiple Spots on TLC	Incomplete reaction.	Increase reaction time or slightly increase the equivalents of NaH and TsCl.
Degradation of starting material or product.	Ensure reaction temperature is well-controlled, especially during NaH addition.
Product "Oils Out" During Recrystallization	Solvent choice is suboptimal; solution is too saturated.	Re-heat to dissolve the oil, add more of the "good" solvent to decrease saturation, and allow for slower cooling. Consider a different solvent or a two-solvent system (e.g., EtOAc/hexane).[6]
Difficulty Removing Mineral Oil	Physical carryover from NaH dispersion.	During workup, wash thoroughly with hexanes. The crude product can be triturated with hexanes before purification to remove the nonpolar mineral oil.

References

• Scribd. (n.d.). Safe Sodium Hydride Use in Reactions. Retrieved from [Link]

• University of California Center for Laboratory Safety. (2012, December 14). Sodium Hydride - Standard Operating Procedure. Retrieved from [Link]

• Eastwood, F. W., et al. (2011, September 30). The Safe Use of Sodium Hydride on Scale: The Process Development of a Chloropyrimidine Displacement. Organic Process Research & Development. ACS Publications. Retrieved from [Link]

• Kumar, S., & Kumar, V. (2024, February 4). Regioselective C2-Sulfonylation of Indoles and Pyrroles via SO2 Insertions. Molecules. PMC. Retrieved from [Link]

• Li, H., et al. (2024, July 29). Iodophor-/H2O2-Mediated 2-Sulfonylation of Indoles and N-Methylpyrrole in Aqueous Phase. Molecules. PMC. Retrieved from [Link]

• Singh, A. K., et al. (2014, October 10). Is it essential to quench NaH after the completion of a reaction? ResearchGate. Retrieved from [Link]

• Wang, L., et al. (2020, August 27). Regioselective C–H sulfenylation of N-sulfonyl protected 7-azaindoles promoted by TBAI. RSC Advances. Retrieved from [Link]

• Li, P., et al. (2017). Copper-catalysed regioselective sulfenylation of indoles with sodium sulfinates. Beilstein Journal of Organic Chemistry. PMC. Retrieved from [Link]

• Fiveable. (2025, August 15). Sodium Hydride. Retrieved from [Link]

• Wang, Y., et al. (2023, December 5). Electrochemical Sulfonylation of Indoles with Inorganic Sulfites and Alcohols: Direct Synthesis of Indole Sulfonic Esters. The Journal of Organic Chemistry. ACS Publications. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• Julian, D. R. (n.d.). Synthesis and some reactions of the N-Tosyl derivative of indoles and 2,3-Dihydrocarbazol-4(1H)-one. Academia.edu. Retrieved from [Link]

• Wiley-VCH. (n.d.). Supporting Information. Retrieved from [Link]

• Concellón, C., et al. (n.d.). Short and Efficient Synthesis of Optically Active N-Tosyl Aziridines from 2-Amino Alcohols. Molecules. Retrieved from [Link]

• NP-MRD. (n.d.). 1H NMR Spectrum (1D, 100 MHz, H2O, predicted). Retrieved from [Link]

• University of California, Irvine. (2020, August 12). Synthesis of 13C/19F/2H Labeled Indoles for Use as Tryptophan Precursors for Protein NMR Spectroscopy. Retrieved from [Link]

• NP-MRD. (n.d.). 13C NMR Spectrum (1D, 101 MHz, H2O, predicted). Retrieved from [Link]

• Madiu, R., et al. (2024). Synthesis of N-Tosyl Allylic Amines from Substituted Alkenes via Vanadoxaziridine Catalysis. The Journal of Organic Chemistry. Retrieved from [Link]

• Marek, R., et al. (2013, January 24). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. The Journal of Physical Chemistry A. PubMed. Retrieved from [Link]

• YouTube. (2022, July 8). Important Chemistry Tips-Solvents choose for recrystallization-Part4. Retrieved from [Link]

• University of Wisconsin-Platteville. (n.d.). NMR: Intermediate Level, Spectrum 5. Retrieved from [Link]

• Joseph-Nathan, P., et al. (n.d.). NMR STUDIES OF INDOLE. HETEROCYCLES. Retrieved from [Link]

• University of Rochester. (n.d.). Crystallization Solvents. Retrieved from [Link]

• Ma, D., et al. (2008, December 2). General Approach to the Total Synthesis of 9-Methoxy-Substituted Indole Alkaloids: Synthesis of Mitragynine, as well as 9-Methoxygeissoschizol and 9-Methoxy-Nb-methylgeissoschizol. The Journal of Organic Chemistry. ACS Publications. Retrieved from [Link]

• Stack Exchange. (2020, March 13). 1H NMR of 4-Methylanisole. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4-nitroindole. Retrieved from [Link]

• Wiley-VCH. (n.d.). SUPPORTING INFORMATION. Retrieved from [Link]

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Application Note: Regioselective C–H Functionalization of 4-Methoxy-1-(p-tolylsulfonyl)indole

Target Audience: Research Scientists, Process Chemists, and Drug Development Professionals Document Type: Advanced Methodology and Protocol Guide

Executive Summary & Mechanistic Profiling

The functionalization of the indole core is a cornerstone of modern drug discovery. However, achieving precise regiocontrol on highly decorated indoles requires a deep understanding of competing electronic and steric factors. 4-Methoxy-1-(p-tolylsulfonyl)indole (N-Ts-4-methoxyindole) presents a unique mechanistic playground. The substrate features a highly electron-withdrawing and sterically demanding N-tosyl (N-Ts) protecting group, juxtaposed with a strongly electron-donating 4-methoxy (4-OMe) group.

As an Application Scientist, it is critical to understand the causality behind site-selectivity rather than relying on trial and error. The regioselectivity of this scaffold is governed by three distinct vectors:

• N-Ts Deactivation & Steric Shielding: The bulky N-Ts group deactivates the pyrrole ring (C2, C3) toward background electrophilic attack and completely blocks the adjacent C2 and C7 positions from sterically demanding transition metal catalysts [1].

• 4-OMe Electronic Activation: The 4-methoxy group acts as a strong π -donor, enriching the electron density at the ortho (C3, C5) and para (C7) positions.

• The C6 "Steric Sweet Spot": For bulky catalytic species (e.g., Ir-borylation complexes), C6 represents the path of least steric resistance, being distal to both the 4-OMe and N-Ts groups [1].

By judiciously selecting the catalytic system, we can override intrinsic reactivity and direct functionalization selectively to the C6 , C5 , or C3 positions.

Fig 1: Electronic and steric mapping of 4-Methoxy-1-(p-tolylsulfonyl)indole dictating regioselectivity.

Workflow A: Steric-Driven C6-Selective Borylation (Ir-Catalysis)

Causality & Rationale: Iridium-catalyzed C–H borylation is highly sensitive to steric encumbrance. While standard N-Ts indoles typically borylate at C3, the presence of the 4-OMe group creates severe steric clash at C3. Concurrently, the N-Ts group blocks C2 and C7. Consequently, the Ir(III) active species is forced to the benzenoid ring, specifically targeting the least hindered C6 position[1].

Fig 2: Ir-catalyzed C6-selective borylation cycle driven by steric minimization.

Step-by-Step Protocol

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried Schlenk tube with [Ir(OMe)(cod)]2​ (1.5 mol %), 4,4'-di-tert-butyl-2,2'-bipyridine (dtbpy) (3.0 mol %), and bis(pinacolato)diboron ( B2​pin2​ ) (0.6 equiv).

• Activation: Add anhydrous THF (2.0 mL) and stir for 10 minutes until the solution turns a deep, dark red, indicating the formation of the active Ir(III)-tris(boryl) complex.

• Substrate Addition: Add 4-Methoxy-1-(p-tolylsulfonyl)indole (1.0 equiv, 0.5 mmol) dissolved in THF (1.0 mL).

• Reaction: Seal the tube, remove from the glovebox, and heat at 80 °C for 12 hours.

• Self-Validating Check: Monitor by TLC (Hexanes/EtOAc 4:1). The reaction is complete when the starting material ( Rf​≈0.5 ) is consumed. Crucial Analytical Check: In the crude 1H NMR, the disappearance of the C6 multiplet and the emergence of two distinct doublets with a meta-coupling constant ( J≈2.0 Hz ) for the C5-H and C7-H protons unequivocally confirms C6-selectivity.

• Workup: Filter through a short pad of Celite, eluting with EtOAc. Concentrate and purify via flash chromatography.

Workflow B: Electronic-Driven C5-Selective Halogenation

Causality & Rationale: When utilizing small, highly electrophilic reagents (e.g., N-Bromosuccinimide), steric hindrance plays a secondary role to electronic activation. The 4-OMe group strongly directs electrophilic aromatic substitution to its ortho (C5) and para (C7) positions. Because C7 is sterically shielded by the N-Ts group, the electrophile is funneled exclusively to the C5 position [2].

Step-by-Step Protocol

• Preparation: Dissolve 4-Methoxy-1-(p-tolylsulfonyl)indole (1.0 equiv, 1.0 mmol) in anhydrous DMF (5.0 mL) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Chill the solution to 0 °C using an ice bath to suppress non-specific background oxidation.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 equiv) portion-wise over 10 minutes. Keep the flask wrapped in aluminum foil to prevent radical-mediated side reactions.

• Reaction: Stir at 0 °C for 1 hour, then allow to warm to room temperature for 2 hours.

• Self-Validating Check: Quench a 50 μ L aliquot in water/EtOAc. Crucial Analytical Check: The crude 1H NMR must show two doublets with an ortho-coupling constant ( J≈8.2 Hz ) corresponding to the remaining C6-H and C7-H protons. If a J≈2 Hz coupling is observed, unwanted C6 or C7 halogenation has occurred.

• Workup: Pour the mixture into ice water (20 mL). Extract with EtOAc ( 3×15 mL ). Wash the combined organic layers with 5% aqueous Na2​S2​O3​ to neutralize residual bromine, followed by brine. Dry over Na2​SO4​ and concentrate.

Workflow C: Pyrrole-Directed C3-Selective Olefination (Pd-Catalysis)

Causality & Rationale: To functionalize the C3 position, we must overcome the deactivating effect of the N-Ts group. Palladium(II)-catalyzed oxidative cross-coupling (Fujiwara-Moritani reaction) is uniquely suited for this. Pd(II) undergoes electrophilic palladation at the most nucleophilic site of the pyrrole ring (C3), driven by the intrinsic heteroaromatic stabilization of the σ -complex, which overrides the benzenoid activation of the 4-OMe group [3].

Step-by-Step Protocol

• Preparation: In a 15 mL pressure vial, combine 4-Methoxy-1-(p-tolylsulfonyl)indole (1.0 equiv, 0.5 mmol), an acrylate (e.g., tert-butyl acrylate, 2.0 equiv), Pd(OAc)2​ (10 mol %), and Cu(OAc)2​ (2.0 equiv) as the terminal oxidant.

• Solvent System: Add a solvent mixture of DMF/DMSO (9:1, 3.0 mL). The DMSO acts as a mild ligand to stabilize the Pd(II) species and prevent the precipitation of inactive Pd black.

• Reaction: Stir the mixture at 90 °C under an ambient air atmosphere for 18 hours.

• Self-Validating Check: Visual Cue: The solution should remain a homogenous dark green/brown. If the solution turns completely black with a metallic mirror, Pd(0) has precipitated (catalyst death), indicating insufficient re-oxidation by Cu(OAc)2. Analytical Cue: The 1H NMR will show the disappearance of the characteristic C3-H singlet ( ∼7.6 ppm ) and the appearance of two trans-coupled olefinic protons ( J≈16 Hz ).

• Workup: Dilute with EtOAc, filter through Celite to remove copper salts, and wash extensively with water to remove DMF/DMSO. Purify via silica gel chromatography.

Quantitative Data Summary

The table below summarizes the expected outcomes of the three distinct regioselective functionalization pathways, providing a benchmark for process validation.

Protocol	Reagents / Catalyst	Target Site	Yield (%)	Regioselectivity	Key NMR Diagnostic
A. Borylation	[Ir(OMe)(cod)]2​ , dtbpy, B2​pin2​	C6	78 - 85%	> 20:1 (C6:C5)	Two doublets ( J≈2 Hz ) for C5-H / C7-H
B. Halogenation	NBS, DMF, 0 °C to RT	C5	88 - 92%	> 95:5 (C5:C7)	Two doublets ( J≈8 Hz ) for C6-H / C7-H
C. Olefination	Pd(OAc)2​ , Cu(OAc)2​ , Acrylate	C3	65 - 72%	Exclusive C3	Loss of C3-H singlet ( ∼7.6 ppm )

References

• Cheng, C., & Hartwig, J. F. (2015). Catalytic Silylation of Unactivated C–H Bonds. Chemical Reviews, 115(17), 8946–8975. Available at:[Link]

• Li, X., et al. (2021). Rhodium(II)-Catalyzed Regioselective Remote C–H Alkylation of Protic Indoles. ACS Catalysis, 11(8), 4929–4935. Available at:[Link]

• Cacchi, S., & Fabrizi, G. (2005). Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions. Chemical Reviews, 105(7), 2873–2920. Available at:[Link]

Application Note: Palladium-Catalyzed Cross-Coupling Strategies for 4-Methoxy-1-(p-tolylsulfonyl)indole

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary

Indole derivatives are ubiquitous in pharmaceutical development, serving as the core scaffold for numerous alkaloids, including ergot derivatives, mitragynine, and psilocybin analogs. The functionalization of the indole core requires precise regiocontrol. 4-Methoxy-1-(p-tolylsulfonyl)indole (4-MeO-1-Ts-indole) is a highly versatile building block. The N-tosyl group serves a dual purpose: it protects the sensitive pyrrole nitrogen from oxidation and modulates the electronic properties of the ring, enabling highly regioselective palladium-catalyzed cross-coupling reactions. This application note details the mechanistic rationale, optimization data, and self-validating protocols for the Pd-catalyzed direct C-H arylation of this specific substrate.

Chemical Context & Mechanistic Rationale

The Causality of Substituent Effects

The inherent active reactive sites in N-tosylindoles are the C-2 and C-3 positions[1]. However, achieving regioselectivity requires understanding the push-pull dynamics of the substituents:

• The N-Tosyl Effect: Free indoles can poison palladium catalysts by strongly coordinating via the nitrogen atom. The strongly electron-withdrawing N-tosyl group removes this coordination ability and deactivates the indole ring toward standard electrophilic attack. Furthermore, it increases the acidity of the C-2 proton, priming the molecule for base-assisted C-H activation.

• The 4-Methoxy Effect: The 4-methoxy group is an electron-donating group (EDG). While it enriches the benzenoid ring, its steric bulk significantly hinders the adjacent C-3 position. The 4-methoxy substitution pattern is common in the total synthesis of complex indole alkaloids, requiring precise functionalization strategies[2].

• Catalytic Pathway: Mechanistic investigations into the arylation of N-tosylindoles indicate pathways involving carbopalladation or direct C-H activation[3]. Under the conditions described below, the reaction proceeds via a Concerted Metalation-Deprotonation (CMD) pathway, heavily favoring C-2 arylation due to the steric shielding of C-3 by the 4-methoxy group and the enhanced acidity at C-2.

Caption: Mechanistic pathway of Pd-catalyzed C-2 arylation via Concerted Metalation-Deprotonation (CMD).

Reaction Optimization & Data Presentation

The success of the CMD pathway relies heavily on the choice of base and proton shuttle. Pivalic acid (PivOH) is critical; it acts as a catalytic proton shuttle that significantly lowers the activation energy for C-H bond cleavage compared to carbonate bases alone. Silver carbonate ( Ag2​CO3​ ) acts as an irreversible halide scavenger, driving the catalytic cycle forward.

Table 1: Optimization of Reaction Conditions for C-2 Arylation

Entry	Catalyst (mol%)	Base (equiv)	Additive (equiv)	Solvent	Temp (°C)	Yield (%)	Observation / Causality
1	Pd(OAc)2​ (5)	K2​CO3​ (2.0)	None	DMF	100	15	Trace product; weak base fails to drive CMD.
2	Pd(OAc)2​ (5)	Ag2​CO3​ (2.0)	None	DMF	100	42	Moderate conversion; Ag+ scavenges halides.
3	Pd(OAc)2​ (5)	Ag2​CO3​ (2.0)	PivOH (0.3)	DMF	100	88	Optimal; PivOH lowers CMD activation energy.
4	Pd(PPh3​)4​ (5)	Ag2​CO3​ (2.0)	PivOH (0.3)	Toluene	110	35	Catalyst precipitation; Pd(0) unstable without stabilizing ligands in non-polar media.
5	Pd(OAc)2​ (5)	Ag2​CO3​ (2.0)	PivOH (0.3)	DMF	120	85	High conversion, but minor thermal decomposition of the N-Ts group observed.

Experimental Protocols (Self-Validating Systems)

Preparation of the starting material, 4-methoxy-1-tosyl-1H-indole, is typically achieved via phase-transfer catalysis using NaOH, nBu4​NHSO4​ , and p-toluenesulfonyl chloride[4]. Once synthesized and purified, proceed to the cross-coupling workflow.

Caption: Step-by-step experimental workflow for the palladium-catalyzed cross-coupling reaction.

Protocol: Regioselective C-2 Arylation of 4-Methoxy-1-tosylindole

Materials Required:

• 4-Methoxy-1-tosylindole (1.0 mmol, 301.36 g/mol )

• Aryl Iodide (e.g., Iodobenzene) (1.2 mmol)

• Palladium(II) acetate ( Pd(OAc)2​ ) (0.05 mmol, 5 mol%)

• Silver carbonate ( Ag2​CO3​ ) (2.0 mmol)

• Pivalic acid (PivOH) (0.3 mmol)

• Anhydrous DMF (5.0 mL)

Step-by-Step Methodology:

• Reaction Assembly (Inert Atmosphere):

  • In an oven-dried 15 mL Schlenk tube equipped with a magnetic stir bar, add 4-methoxy-1-tosylindole (301 mg, 1.0 mmol), Pd(OAc)2​ (11.2 mg, 0.05 mmol), Ag2​CO3​ (551 mg, 2.0 mmol), and PivOH (30.6 mg, 0.3 mmol).

  • Self-Validation: The mixture should appear as a heterogeneous light-yellow/grey suspension. If the palladium catalyst appears black before solvent addition, it has pre-reduced and must be discarded.

• Solvent and Electrophile Addition:

  • Evacuate and backfill the Schlenk tube with Argon (3 cycles).

  • Add anhydrous DMF (5.0 mL) followed by the aryl iodide (1.2 mmol) via a gas-tight syringe.

• Thermal Activation & Monitoring:

  • Seal the tube and heat the reaction mixture to 100 °C in a pre-heated oil bath.

  • Self-Validation (Visual): Within 30–60 minutes, the reaction mixture will turn opaque and progressively darken to a deep brown/black. This color change, accompanied by the precipitation of yellow/white AgI, is a visual confirmation of active halide scavenging and catalytic turnover.

  • Self-Validation (Analytical): After 12 hours, withdraw a 50 µL aliquot under positive argon pressure. Dilute in 1 mL EtOAc, filter through a micro-Celite plug, and analyze via LC-MS. The disappearance of the starting material peak ( m/z 302) and the emergence of the product mass validate the reaction's progress.

• Workup & Quench:

  • Cool the reaction to room temperature. Dilute the mixture with EtOAc (20 mL) and filter through a pad of Celite to remove insoluble silver salts and palladium black. Wash the Celite pad with an additional 20 mL of EtOAc.

  • Transfer the filtrate to a separatory funnel. Wash sequentially with distilled water ( 3×20 mL) to remove DMF, followed by brine (20 mL).

  • Causality: DMF is highly miscible with water; multiple aqueous washes are strictly required to prevent DMF from co-eluting during chromatography.

• Purification:

  • Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient, typically 9:1 to 4:1). The C-2 arylated product generally elutes slightly faster than the starting material due to the disruption of the indole dipole by the bulky C-2 aryl group.

References

• Title: Palladium-Catalyzed Regioselective C4-H Acyloxylation of Indoles with Carboxylic Acids via a Transient Directing Groups Strategy Source: Organic Letters - ACS Publications URL: [Link]

• Title: Recent Advances in C–H Activation for the Synthesis of π-Extended Materials Source: Chemical Science / ACS Publications URL: [Link]

• Title: Palladium catalyzed C–H functionalization of amine derivatives and its application in total synthesis Source: Universiteit van Amsterdam (UvA) URL: [Link]

• Title: Development of Gold(I)-Catalyzed Reactions Between Alkenes and Acetylene Gas Source: TDX (Tesis Doctorals en Xarxa) URL: [Link]

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• 2. pure.uva.nl [pure.uva.nl]
• 3. pubs.acs.org [pubs.acs.org]
• 4. tdx.cat [tdx.cat]

The Strategic Deployment of 4-Methoxy-1-(p-tolylsulfonyl)indole in the Convergent Synthesis of Aspidosperma Alkaloids

Introduction: A Privileged Scaffold for Complex Alkaloid Synthesis

The indole nucleus is a cornerstone in the architecture of a vast array of biologically active alkaloids. Among these, the Aspidosperma family, with over 250 members, presents a formidable synthetic challenge due to its intricate pentacyclic framework. The strategic functionalization of the indole core is paramount for the successful construction of these complex molecules. This application note details the utility of 4-methoxy-1-(p-tolylsulfonyl)indole as a highly effective and versatile building block in the total synthesis of Aspidosperma alkaloids. The presence of the 4-methoxy group and the N-p-tolylsulfonyl (tosyl) group imparts unique reactivity to the indole ring, enabling its participation as a diene in stereocontrolled Diels-Alder reactions—a cornerstone of modern synthetic strategy.

The Power of the 4-Methoxy and N-Tosyl Groups: Enabling the Diels-Alder Reaction

The electron-rich nature of the indole ring typically predisposes it to electrophilic substitution at the C3 position, making its participation as a 4π component in [4+2] cycloaddition reactions challenging. However, the strategic placement of a methoxy group at the C4 position and a tosyl group on the indole nitrogen fundamentally alters this reactivity profile.

• The 4-Methoxy Group: This electron-donating group enhances the electron density of the benzenoid ring of the indole, thereby lowering the energy of the highest occupied molecular orbital (HOMO). This increased HOMO energy makes the indole a more reactive diene in the Diels-Alder reaction.

• The N-Tosyl Group: The electron-withdrawing nature of the tosyl group serves a dual purpose. Firstly, it reduces the propensity of the indole nitrogen to participate in undesired side reactions. Secondly, and more critically, it stabilizes the indole ring, preventing aromatization of the initial cycloadduct and thereby facilitating the desired cycloaddition pathway. This protecting group can be readily removed under reductive conditions in later synthetic stages.

This synergistic interplay of electronic effects transforms the otherwise unreactive indole nucleus into a competent diene for the construction of the DE ring system of Aspidosperma alkaloids in a convergent and stereocontrolled manner.

Application in the Total Synthesis of the Aspidosperma Alkaloid Core: A Detailed Protocol

The following protocol outlines the key Diels-Alder reaction between 4-methoxy-1-(p-tolylsulfonyl)indole and a suitable dienophile, which constitutes a pivotal step in the synthesis of the core structure of Aspidosperma alkaloids.

Experimental Protocol: Diels-Alder Cycloaddition

Objective: To synthesize the tetracyclic core of Aspidosperma alkaloids via a [4+2] cycloaddition reaction.

Materials:

• 4-Methoxy-1-(p-tolylsulfonyl)indole

• Methyl (E)-4-oxo-2-pentenoate (or other suitable dienophile)

• Anhydrous toluene

• High-pressure reaction vessel or sealed tube

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• Reaction Setup: In a clean, dry high-pressure reaction vessel or a thick-walled sealed tube, dissolve 4-methoxy-1-(p-tolylsulfonyl)indole (1.0 equivalent) and the dienophile (e.g., methyl (E)-4-oxo-2-pentenoate, 1.5 equivalents) in anhydrous toluene to achieve a concentration of approximately 0.5 M for the indole.

• Degassing (Optional but Recommended): To minimize potential oxidation, it is advisable to degas the solution by bubbling argon or nitrogen through it for 10-15 minutes.

• Reaction: Securely seal the reaction vessel and heat the mixture to 180-200 °C in a sand bath or an oil bath.

• Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The reaction is typically complete within 24-48 hours.

• Work-up: After cooling the reaction vessel to room temperature, carefully open it in a well-ventilated fume hood. Concentrate the reaction mixture under reduced pressure to remove the toluene.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes as the eluent to afford the desired cycloadduct.

Expected Results and Data

The Diels-Alder reaction between 4-methoxy-1-(p-tolylsulfonyl)indole and an appropriate dienophile is expected to yield the corresponding tetracyclic cycloadduct with good to excellent diastereoselectivity.

Reactant 1	Reactant 2 (Dienophile)	Product (Tetracyclic Core)	Yield (%)
4-Methoxy-1-(p-tolylsulfonyl)indole	Methyl (E)-4-oxo-2-pentenoate	Methyl 1-tosyl-4-methoxy-2,3,3a,4-tetrahydro-1H-carbazole-3-carboxylate	70-80

Table 1: Representative data for the Diels-Alder reaction.

Mechanistic Insight and Strategic Advantages

The Diels-Alder reaction proceeds via a concerted [4+2] cycloaddition mechanism. The 4-methoxyindole derivative acts as the diene, and the electron-deficient alkene serves as the dienophile. The reaction's success hinges on the thermal conditions that overcome the inherent aromaticity of the indole ring.

Figure 1: Conceptual workflow for the synthesis of the Aspidosperma alkaloid core.

The strategic advantages of employing 4-methoxy-1-(p-tolylsulfonyl)indole in this synthetic approach are numerous:

• Convergence: This strategy allows for the rapid and efficient assembly of the complex tetracyclic core of Aspidosperma alkaloids in a single, high-yielding step.

• Stereocontrol: The Diels-Alder reaction often proceeds with a high degree of stereoselectivity, enabling the establishment of key stereocenters in the target molecule.

• Versatility: The resulting cycloadduct is a versatile intermediate that can be readily elaborated to a variety of Aspidosperma alkaloids through well-established chemical transformations.

• Atom Economy: The cycloaddition reaction is an atom-economical process, a key principle of green chemistry.

Conclusion

4-Methoxy-1-(p-tolylsulfonyl)indole has proven to be a powerful and strategic building block in the total synthesis of Aspidosperma alkaloids. The judicious choice of the 4-methoxy and N-tosyl substituents unlocks the desired Diels-Alder reactivity of the indole nucleus, providing a convergent and stereocontrolled route to the complex core of these natural products. The protocols and insights provided in this application note are intended to guide researchers in the efficient and elegant synthesis of this important class of alkaloids, facilitating further investigations into their medicinal properties and biological functions.

References

• Rawal, V. H.; Michoud, C. A Novel and General Route to the Aspidosperma Alkaloids: Total Synthesis of (±)-Tabersonine. J. Am. Chem. Soc.1991 , 113 (24), 9325–9326. [Link]

Application Notes and Protocols for Electrophilic Halogenation of 4-Methoxy-1-(P-tolylsulfonyl)indole

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Regiochemistry of a Substituted Indole

The indole scaffold is a cornerstone in medicinal chemistry, and its precise functionalization is paramount for the development of novel therapeutics. The electrophilic halogenation of substituted indoles, such as 4-Methoxy-1-(P-tolylsulfonyl)indole, presents a nuanced challenge in controlling regioselectivity. The electronic interplay between the electron-donating 4-methoxy group and the electron-withdrawing, sterically demanding 1-tosyl group dictates the position of halogen incorporation. These application notes provide detailed protocols for the iodination, bromination, and chlorination of this substrate, offering insights into the underlying principles that govern the reaction outcomes.

The indole nucleus is inherently electron-rich, with the C3 position being the most nucleophilic and typically the primary site of electrophilic attack. However, the substituents on the 4-Methoxy-1-(P-tolylsulfonyl)indole scaffold modify this intrinsic reactivity:

• 4-Methoxy Group: As a potent electron-donating group, the methoxy substituent activates the benzene ring, particularly at the ortho (C5) and para (C7) positions, through resonance effects.

• 1-Tosyl Group: The N-tosyl group is strongly electron-withdrawing, which deactivates the pyrrole ring towards electrophilic substitution. Its significant steric bulk also hinders attack at the adjacent C2 and C7 positions.

The combination of these effects leads to a complex reactivity profile where the site of halogenation can be selectively tuned based on the choice of halogenating agent and reaction conditions.

Mechanistic Overview of Electrophilic Halogenation

The electrophilic halogenation of 4-Methoxy-1-(P-tolylsulfonyl)indole proceeds via a classical electrophilic aromatic substitution (SEAr) mechanism. The N-halosuccinimide (NXS) reagent, often activated by a protic or Lewis acid, serves as the source of the electrophilic halogen (X+). The electron-rich indole ring attacks the electrophile to form a resonance-stabilized carbocation intermediate, known as a Wheland intermediate or sigma complex. Subsequent deprotonation by a weak base, such as the succinimide anion, restores the aromaticity of the indole ring, yielding the halogenated product.

Caption: General workflow for electrophilic halogenation.

Comparative Protocols for Halogenation

The following protocols provide detailed procedures for the iodination, bromination, and chlorination of 4-Methoxy-1-(P-tolylsulfonyl)indole. The choice of solvent and temperature is critical for controlling selectivity and minimizing side reactions.

Parameter	Iodination	Bromination	Chlorination
Halogenating Agent	N-Iodosuccinimide (NIS)	N-Bromosuccinimide (NBS)	N-Chlorosuccinimide (NCS)
Solvent	Dichloromethane (DCM)	Acetonitrile (MeCN) or Tetrahydrofuran (THF)	Dichloromethane (DCM) or Acetonitrile (MeCN)
Temperature	0 °C to room temperature	-20 °C to 0 °C	0 °C to room temperature
Typical Reaction Time	1-4 hours	1-3 hours	2-6 hours
Anticipated Major Regioisomer	C3-iodinated	C3-brominated	C3-chlorinated

Protocol 1: Iodination with N-Iodosuccinimide (NIS)

This protocol is designed for the regioselective iodination at the C3 position, which is the most electronically favored site for electrophilic attack on the indole nucleus, despite the deactivating effect of the N-tosyl group.

Materials:

• 4-Methoxy-1-(P-tolylsulfonyl)indole

• N-Iodosuccinimide (NIS)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• To a solution of 4-Methoxy-1-(P-tolylsulfonyl)indole (1.0 eq.) in anhydrous DCM (10 mL per mmol of substrate) at 0 °C under an inert atmosphere (e.g., nitrogen or argon), add N-Iodosuccinimide (1.1 eq.) portion-wise.

• Stir the reaction mixture at 0 °C for 30 minutes, then allow it to warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate solution.

• Separate the organic layer and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired 3-iodo-4-methoxy-1-(p-tolylsulfonyl)indole.

Caption: Workflow for C3-iodination.

Protocol 2: Bromination with N-Bromosuccinimide (NBS)

Bromination is also expected to occur primarily at the C3 position. Lower temperatures are often employed to enhance selectivity and prevent over-bromination.

Materials:

• 4-Methoxy-1-(P-tolylsulfonyl)indole

• N-Bromosuccinimide (NBS)

• Anhydrous Acetonitrile (MeCN) or Tetrahydrofuran (THF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve 4-Methoxy-1-(P-tolylsulfonyl)indole (1.0 eq.) in anhydrous MeCN or THF (15 mL per mmol of substrate) and cool the solution to -20 °C under an inert atmosphere.

• Add N-Bromosuccinimide (1.05 eq.) in one portion.

• Maintain the reaction temperature at -20 °C to 0 °C and monitor its progress by TLC.

• Once the starting material is consumed, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Concentrate the filtrate under reduced pressure and purify the residue by flash column chromatography to yield 3-bromo-4-methoxy-1-(p-tolylsulfonyl)indole.

Protocol 3: Chlorination with N-Chlorosuccinimide (NCS)

Chlorination with NCS typically requires conditions similar to iodination and is also anticipated to favor the C3 position.

Materials:

• 4-Methoxy-1-(P-tolylsulfonyl)indole

• N-Chlorosuccinimide (NCS)

• Anhydrous Dichloromethane (DCM) or Acetonitrile (MeCN)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a round-bottom flask, dissolve 4-Methoxy-1-(P-tolylsulfonyl)indole (1.0 eq.) in anhydrous DCM or MeCN (10 mL per mmol of substrate) and cool to 0 °C.

• Add N-Chlorosuccinimide (1.1 eq.) and stir the mixture at 0 °C.

• Allow the reaction to gradually warm to room temperature while monitoring by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and remove the solvent in vacuo.

• Purify the crude material by flash column chromatography to obtain 3-chloro-4-methoxy-1-(p-tolylsulfonyl)indole.

Discussion of Regioselectivity

The preferential halogenation at the C3 position is a result of the pyrrole ring's inherent nucleophilicity. While the N-tosyl group is deactivating, it does not completely suppress the reactivity at C3. The 4-methoxy group strongly activates the benzenoid ring, yet electrophilic attack on the pyrrole moiety is generally kinetically favored over substitution on the benzene ring in indoles. The steric hindrance from the bulky N-tosyl group disfavors substitution at C2 and C7. Although the 4-methoxy group activates the C5 position, the electronic influence of the indole nitrogen directing to C3 typically dominates for halogenation reactions.

Conclusion

The electrophilic halogenation of 4-Methoxy-1-(P-tolylsulfonyl)indole can be achieved with high regioselectivity for the C3 position using standard N-halosuccinimide reagents. The provided protocols offer robust starting points for the synthesis of 3-halo-4-methoxy-1-(p-tolylsulfonyl)indoles, which are valuable intermediates for further chemical transformations in drug discovery programs. Careful control of reaction temperature and stoichiometry is crucial for obtaining high yields and minimizing the formation of byproducts.

References

• Sundberg, R. J. (2002). Indoles. Academic Press.
• Caron, S. (2011). Practical Synthetic Organic Chemistry: Reactions, Principles, and Techniques. John Wiley & Sons.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

Technical Notes & Optimization

Troubleshooting low yields in the synthesis of 4-Methoxy-1-(P-tolylsulfonyl)indole

Welcome to the technical support center for the synthesis of 4-Methoxy-1-(P-tolylsulfonyl)indole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and nuances associated with this specific transformation. My aim is to provide not just procedural steps, but also the underlying chemical principles to empower you to troubleshoot effectively and optimize your reaction outcomes.

Troubleshooting Guide: Addressing Low Yields

Low yields in the N-tosylation of 4-methoxyindole can be a frustrating obstacle. This guide provides a systematic approach to identifying and resolving the root causes of this issue.

Q1: My reaction has resulted in a low yield or a complex mixture of products. What are the likely causes?

Several factors can contribute to a lower-than-expected yield in this N-sulfonylation reaction. The electron-rich nature of the 4-methoxyindole ring, while seemingly beneficial for nucleophilic attack, can also lead to undesired side reactions.

Possible Causes & Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Incomplete Deprotonation	The N-H of an indole is weakly acidic. Incomplete deprotonation of the 4-methoxyindole leads to unreacted starting material. The electron-donating methoxy group slightly decreases the acidity of the N-H proton compared to unsubstituted indole, potentially making deprotonation less favorable under certain conditions.	1. Choice of Base: Sodium hydride (NaH) is a common and effective base. Ensure it is fresh and of high purity. Alternatively, stronger bases like potassium hydride (KH) or lithium diisopropylamide (LDA) can be considered, but with caution to avoid side reactions. 2. Reaction Conditions: Ensure anhydrous conditions as any moisture will quench the base. Allow sufficient time for the deprotonation to go to completion before adding the p-toluenesulfonyl chloride (TsCl). This can be monitored by the cessation of hydrogen gas evolution.
Side Reactions	The high electron density of the 4-methoxyindole ring makes it susceptible to side reactions beyond N-sulfonylation.	1. C-Sulfonylation: Electrophilic attack by TsCl can occur at the electron-rich C3 position of the indole ring, leading to the formation of a C-sulfonylated byproduct.[1] To minimize this, ensure slow addition of TsCl at a low temperature (e.g., 0 °C) to favor the kinetically controlled N-sulfonylation. 2. Polysulfonylation: In the presence of excess base and TsCl, bis-sulfonylation at both the nitrogen and a carbon atom is possible. Use of stoichiometric amounts of reagents is crucial.
Degradation of Starting Material	4-methoxyindole, being an electron-rich aromatic compound, can be sensitive to harsh reaction conditions.[2]	1. Temperature Control: Avoid excessive heating. The reaction is typically carried out at room temperature after the initial deprotonation. 2. Reaction Time: Prolonged reaction times, especially in the presence of a strong base, can lead to decomposition. Monitor the reaction progress by Thin Layer Chromatography (TLC) and quench the reaction upon completion.
Issues with Reagents	The quality of the starting materials and reagents is paramount for a successful reaction.	1. Purity of 4-methoxyindole: Ensure the starting indole is pure. Impurities can interfere with the reaction.[3] 2. Purity of p-toluenesulfonyl chloride: TsCl can hydrolyze over time to p-toluenesulfonic acid, which can complicate the reaction. Use fresh or purified TsCl.

Troubleshooting Workflow:

Caption: A systematic workflow for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q2: What is the role of the 4-methoxy group in this reaction?

The 4-methoxy group is a strong electron-donating group. It increases the electron density of the indole ring, particularly at the C3, C5, and C7 positions, through resonance. This enhanced nucleophilicity can accelerate the desired N-sulfonylation but also increases the propensity for electrophilic attack at the carbon atoms of the ring, leading to potential side reactions.[4]

Q3: How can I confirm the identity and purity of my product?

A combination of spectroscopic techniques is essential for the characterization of 4-Methoxy-1-(P-tolylsulfonyl)indole.

• ¹H NMR: The proton NMR spectrum should show characteristic signals for the tosyl group (a singlet for the methyl group around 2.4 ppm and two doublets for the aromatic protons in the region of 7.2-7.8 ppm), the methoxy group (a singlet around 3.9 ppm), and the indole ring protons.

• ¹³C NMR: The carbon NMR will confirm the presence of all carbon atoms in the molecule with their characteristic chemical shifts.

• Mass Spectrometry (MS): This will provide the molecular weight of the product, confirming the successful sulfonylation.

• Infrared (IR) Spectroscopy: Look for the characteristic sulfonyl group (S=O) stretching frequencies, typically in the range of 1350-1380 cm⁻¹ and 1160-1180 cm⁻¹.

Q4: Are there alternative, milder methods for the N-sulfonylation of 4-methoxyindole?

Yes, for electron-rich and sensitive substrates, milder sulfonylation methods can be advantageous.

• Using a milder base: Instead of NaH, bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in a polar aprotic solvent like DMF or acetonitrile can be effective and lead to fewer side reactions.

• Phase-Transfer Catalysis: Using a phase-transfer catalyst (e.g., tetrabutylammonium bromide) with a weaker base in a two-phase system can also be a gentle method for N-sulfonylation.

• Alternative Sulfonylating Agents: While TsCl is common, other sulfonylating agents like p-toluenesulfonic anhydride could be explored, potentially offering different reactivity profiles.

Experimental Protocols

Standard Protocol for the Synthesis of 4-Methoxy-1-(P-tolylsulfonyl)indole

This protocol is a general guideline and may require optimization based on your specific experimental setup and observations.

Materials:

• 4-Methoxyindole

• Sodium hydride (60% dispersion in mineral oil)

• p-Toluenesulfonyl chloride (TsCl)

• Anhydrous Tetrahydrofuran (THF) or Dimethylformamide (DMF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 4-methoxyindole (1.0 eq).

• Add anhydrous THF or DMF to dissolve the indole.

• Cool the solution to 0 °C using an ice bath.

• Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution. Caution: Hydrogen gas is evolved.

• Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30-60 minutes, or until hydrogen evolution ceases.

• Cool the reaction mixture back to 0 °C.

• Add a solution of p-toluenesulfonyl chloride (1.1 eq) in a minimal amount of anhydrous THF or DMF dropwise to the reaction mixture.

• Allow the reaction to stir at room temperature and monitor its progress by TLC.

• Once the reaction is complete, carefully quench it by the slow addition of saturated aqueous NH₄Cl solution at 0 °C.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Reaction Scheme:

Sources

• 1. researchgate.net [researchgate.net]
• 2. chemimpex.com [chemimpex.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. societachimica.it [societachimica.it]

Technical Support Center: Preventing Premature Detosylation of 4-Methoxy-1-(P-tolylsulfonyl)indole

Overview & Mechanistic Insight

The N-tosyl (Ts) group is a robust and widely utilized protecting group in indole chemistry, prized for its ability to direct lithiation to the C2 position and withstand various acidic and oxidative conditions[1]. However, when working with 4-Methoxy-1-(p-tolylsulfonyl)indole , chemists frequently encounter premature cleavage of the N-S bond during downstream basic reactions (e.g., cross-couplings, alkylations, and ester saponifications).

The Causality of Cleavage: Detosylation under basic conditions is driven by nucleophilic attack on the highly electrophilic sulfur atom of the sulfonyl group, which subsequently expels the indole anion[1]. The presence of the 4-methoxy group—an electron-donating group (EDG)—increases the electron density of the indole core. Interestingly, this EDG actually decreases the leaving group ability of the indole nitrogen, making the tosyl group slightly more kinetically stable compared to electron-deficient indoles (e.g., 5-bromo or 5-nitro indoles)[2]. Despite this kinetic deceleration, the N-S bond remains highly vulnerable to strong bases (NaOH, KOH) or in situ generated alkoxides[3].

Troubleshooting Guides & FAQs

Q1: My N-Ts group is cleaving during a Suzuki-Miyaura coupling. I am using Pd(PPh₃)₄, Na₂CO₃, and an Ethanol/Water solvent system at 80 °C. What is going wrong? A1: The failure mode lies in the solvent-base combination. At elevated temperatures, aqueous Na₂CO₃ in the presence of ethanol generates equilibrium concentrations of ethoxide ions. These alkoxides are highly nucleophilic and rapidly attack the tosyl sulfur, causing premature deprotection[4]. Solution: Switch to a non-nucleophilic biphasic system. Replace ethanol with an aprotic solvent like 1,4-Dioxane or Toluene, and utilize a milder, sterically hindered base such as K₃PO₄.

Q2: I need to hydrolyze a methyl ester on the C3 position of 4-Methoxy-1-Ts-indole without losing the Ts group. Standard NaOH/MeOH gives complete detosylation. How can I achieve orthogonal deprotection? A2: Strong bases like NaOH in alcoholic solvents are the standard reagents for the deliberate global deprotection of N-tosyl indoles[1]. To achieve orthogonal ester hydrolysis, you must exploit kinetic differences. Solution: Utilize Lithium Hydroxide (LiOH) in a THF/Water (3:1) mixture at 0 °C. The lithium ion coordinates with the ester carbonyl, accelerating ester hydrolysis at lower temperatures where the N-S bond remains kinetically stable. Alternatively, non-aqueous alkaline hydrolysis methods can be employed for highly hindered substrates[5].

Q3: Can I use Cesium Carbonate (Cs₂CO₃) for N-alkylation without losing the tosyl group? A3: Yes, but solvent choice is critical. While Cs₂CO₃ in THF/Methanol is a highly efficient method for the intentional removal of the N-tosyl group[2], using Cs₂CO₃ in strictly aprotic solvents (like DMF or Acetonitrile) prevents the formation of nucleophilic methoxide ions. This allows the N-Ts group to remain fully intact during alkylation workflows.

Quantitative Data: N-Ts Stability Matrix

Summarizing the kinetic stability of the N-Ts group under various basic conditions allows for rapid protocol optimization.

Base (Equivalents)	Solvent System	Temperature	Time	N-Ts Cleavage (%)	Recommendation
NaOH (3.0 eq)	MeOH / H₂O	65 °C (Reflux)	2 h	> 95%	Avoid (Used for deliberate deprotection)[1]
Cs₂CO₃ (3.0 eq)	THF / MeOH	25 °C	15 h	> 90%	Avoid (Standard mild deprotection)[2]
Na₂CO₃ (2.0 eq)	EtOH / H₂O	80 °C	12 h	40 - 60%	High Risk (Alkoxide formation)
LiOH (1.5 eq)	THF / H₂O	0 °C	4 h	< 5%	Moderate (Suitable for ester hydrolysis)
K₃PO₄ (2.0 eq)	Dioxane / H₂O	90 °C	12 h	< 2%	Optimal for Cross-Couplings
DIPEA (3.0 eq)	DMF	80 °C	24 h	0%	Optimal for Amidation/Alkylations

Self-Validating Experimental Protocol

Suzuki-Miyaura Coupling with 100% N-Ts Retention

This protocol is engineered to prevent premature detosylation by utilizing an aprotic organic phase and a non-nucleophilic base, ensuring the N-S bond remains intact.

Materials:

• Halogenated 4-Methoxy-1-(p-tolylsulfonyl)indole (1.0 eq)

• Aryl boronic acid (1.2 eq)

• Pd(dppf)Cl₂ (0.05 eq)

• K₃PO₄ (2.0 eq)

• 1,4-Dioxane (Anhydrous)

• Degassed H₂O

Step-by-Step Methodology:

• System Preparation: In a flame-dried Schlenk flask, combine the indole substrate (1.0 eq), aryl boronic acid (1.2 eq), and K₃PO₄ (2.0 eq).

• Solvent Addition: Add a 4:1 mixture of 1,4-Dioxane and H₂O to achieve a 0.1 M concentration relative to the substrate.

  • Causality Note: Dioxane is explicitly chosen over ethanol to prevent in situ alkoxide generation, which is the primary driver of premature N-S cleavage.

• Degassing: Sparge the biphasic mixture with Argon for 15 minutes to remove dissolved oxygen, preventing catalyst degradation and unwanted oxidative side reactions.

• Catalyst Addition: Add Pd(dppf)Cl₂ (5 mol%) under a positive stream of Argon.

• Reaction Execution: Heat the mixture to 85 °C with vigorous stirring for 8-12 hours. Monitor the reaction via LC-MS.

  • Self-Validation Check: LC-MS must show the product mass with the Ts group intact (M+154). If the free indole mass (M-H) is observed, halt the reaction and verify the absence of alcoholic solvent contamination in your reagents.

• Workup: Cool the reaction to room temperature, dilute with Ethyl Acetate, and wash with brine (3x) to remove K₃PO₄ and Dioxane. Dry the organic layer over Na₂SO₄, filter, and concentrate for purification via column chromatography.

Decision Workflow for Basic Conditions

Decision tree for selecting basic reaction conditions to prevent N-tosyl cleavage.

References

• Sudini, R., et al. "Deprotection of N-tosylated indoles and related structures using cesium carbonate". ResearchGate. URL: [Link]

• Theodorou, V., et al. "Mild alkaline hydrolysis of hindered esters in non-aqueous solution". Arkivoc. URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. arkat-usa.org [arkat-usa.org]

Technical Support Center: Solubilizing 4-Methoxy-1-(p-tolylsulfonyl)indole in Catalytic Cycles

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the physical properties of highly functionalized indoles.

4-Methoxy-1-(p-tolylsulfonyl)indole (often abbreviated as 4-MeO-1-Ts-indole) presents a notorious challenge in transition-metal catalysis. The combination of the rigid, planar indole core and the bulky, highly lipophilic N-tosyl protecting group results in exceptionally high crystal lattice energy. This causes severe solubility limitations in standard polar aprotic solvents (like DMF or DMAc) and aqueous media, leading to mass transfer limitations, catalyst deactivation, and stalled catalytic cycles.

This guide provides field-proven, self-validating troubleshooting strategies to overcome these solubility barriers.

Diagnostic Troubleshooting Workflow

Before adjusting your reagents, use the decision tree below to diagnose the root cause of your catalytic failure based on visual and kinetic symptoms.

Diagnostic decision tree for resolving 4-MeO-1-Ts-indole solubility failures in catalysis.

Frequently Asked Questions (FAQs)

Q: Why does 4-Methoxy-1-(p-tolylsulfonyl)indole stubbornly precipitate during the initial stages of Pd-catalysis? A: The causality lies in the substrate's molecular architecture. The N-tosyl (Ts) group acts as a massive hydrophobic shield, while the planar indole ring promotes strong π−π stacking. This resists solvation in polar solvents at room temperature. During the catalytic cycle, if the substrate is not fully solvated, the local concentration of the substrate around the active Pd(0) center drops to near zero. Consequently, the coordinatively unsaturated Pd(0) intermediates undergo off-cycle aggregation—forming inactive palladium black—rather than executing the required oxidative addition[1].

Q: I want to use green chemistry principles. How can I implement micellar catalysis to resolve this aqueous insolubility? A: Micellar catalysis utilizes designer amphiphiles, such as TPGS-750-M, to create nanometer-sized lipophilic reactors within bulk water[2]. The hydrophobic 4-MeO-1-Ts-indole spontaneously partitions into the lipophilic core of the micelle (composed of vitamin E derivatives). This not only solubilizes the substrate but drastically increases its effective molarity in direct proximity to the transition metal catalyst, accelerating the reaction and shielding water-sensitive intermediates from hydrolysis[3].

Q: What are the optimal organic solvent mixtures if micellar catalysis is not compatible with my specific reagents? A: If operating under traditional organic conditions, a binary solvent system is mandatory. Relying solely on DMF often requires elevating temperatures to 90–120 °C to maintain substrate solubility, which unfortunately triggers premature thermal detosylation and degradation[4]. A mixture of Toluene and DMF (optimally 3:1 v/v) is the chemical solution: the toluene disrupts the π−π stacking and solvates the lipophilic Ts-indole, while the DMF provides the necessary polarity to stabilize the cationic metal intermediates during the transmetalation step.

Quantitative Solvent & System Comparison

Use the following table to select the appropriate solvent system based on your target yield and temperature constraints.

Solvent System	Substrate Solubility Limit	Catalyst Stability	Typical Yield Range	Recommended Application
Pure DMF	< 10 mg/mL (at 25 °C)	Moderate (Requires heat)	30 - 45%	High-temp annulations (≥ 90 °C)
Toluene:DMF (3:1)	> 150 mg/mL (at 25 °C)	High	75 - 90%	Standard homogeneous cross-coupling
2 wt% TPGS-750-M (H₂O)	Micellar encapsulation	Very High (Shielded)	85 - 98%	Green chemistry, room-temp catalysis
Pure Water	Insoluble	Low (Aggregates rapidly)	< 5%	Not recommended

Standard Operating Procedures (SOPs)

To ensure reproducibility, follow these step-by-step methodologies. Each protocol includes self-validating checkpoints to confirm the physical chemistry is proceeding correctly before you commit expensive catalysts.

Protocol A: Aqueous Micellar Catalysis Setup (TPGS-750-M)

• Preparation of Surfactant Solution: Dissolve 2 wt% TPGS-750-M in degassed HPLC-grade water.

  • Self-Validation Check: The solution must appear slightly opalescent but entirely homogeneous. If distinct oil droplets or a film are visible, the surfactant has degraded or the mixing shear is insufficient.

• Substrate Loading: Add the solid 4-MeO-1-Ts-indole, the coupling partner, and the catalyst directly to the reaction vial containing the aqueous surfactant.

  • Causality: Solid addition prevents the premature precipitation shock that occurs when transferring concentrated organic stock solutions into water.

• Reaction Initiation: Stir vigorously (≥1000 rpm) at room temperature.

  • Self-Validation Check: A stable, milky emulsion should form within 5 minutes. If the indole floats as a crystalline crust on the surface, the Critical Micelle Concentration (CMC) has not been reached locally. Apply brief sonication (30 seconds) to force partition into the micelles.

Protocol B: Biphasic Organic/Aqueous Cross-Coupling

• Solvent Preparation: Prepare a 3:1 (v/v) mixture of anhydrous Toluene and DMF.

• Catalyst Pre-activation: Stir your metal precursor (e.g., Pd(OAc)₂) and a highly lipophilic ligand (e.g., XPhos) in the solvent mixture for 10 minutes prior to substrate introduction.

  • Self-Validation Check: A distinct color change (typically from orange/red to pale yellow or clear) indicates the successful formation of the active, soluble Pd(0)L₂ species.

• Substrate Addition: Add the 4-MeO-1-Ts-indole to the active catalyst solution.

  • Self-Validation Check: The solution must remain completely clear. Any turbidity or cloudiness indicates the solvent ratio is unbalanced for your specific concentration; add toluene in 0.5 mL increments until clarity is restored.

Mechanistic Pathway Visualization

Understanding where the substrate resides during the catalytic cycle is critical for troubleshooting. In micellar catalysis, the entire cycle is compartmentalized away from the bulk water.

Catalytic cycle compartmentalization within a TPGS-750-M nanomicelle.

References

• Title: TPGS-750-M: A Second-Generation Amphiphile for Metal-Catalyzed Cross-Couplings in Water at Room Temperature Source: nih.gov URL: 2

• Title: Aqueous Micellar Technology: An Alternative Beyond Organic Solvents Source: rsc.org URL: 3

• Title: A Versatile Pd-Catalyzed Alkyne Annulation Process for Benzo[a]carbazoles and their Anticancer Analogues Source: nih.gov URL: 4

• Title: Synthesis and Functionalization of Indoles Through Palladium-catalyzed Reactions | Chemical Reviews Source: acs.org URL: 1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. A Versatile Pd-Catalyzed Alkyne Annulation Process for Benzo[a]carbazoles and their Anticancer Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification &amp; Recrystallization of 4-Methoxy-1-(p-tolylsulfonyl)indole

Welcome to the Technical Support Center for the isolation and purification of 4-Methoxy-1-(p-tolylsulfonyl)indole (also known as 1-tosyl-4-methoxyindole). As a Senior Application Scientist, I have designed this guide to move beyond basic instructions, focusing on the causality behind molecular behaviors.

By understanding the interplay between the electron-rich methoxy group and the bulky, electron-withdrawing tosyl (Ts) protecting group, you can troubleshoot co-elution issues, prevent unwanted deprotection, and achieve >99% crystalline purity.

Process Overview & Logical Workflow

The purification of this compound relies on a sequential reduction of impurities: chemical quenching of starting materials, liquid-liquid extraction, rough silica filtration, and finally, precision crystallization.

Workflow for the isolation and purification of 4-Methoxy-1-(p-tolylsulfonyl)indole.

Diagnostic FAQs & Troubleshooting

Synthesis & Liquid-Liquid Extraction

Q: During aqueous workup, should I use acidic or basic washes to remove impurities? A: You must use an acidic wash. Causality: Indoles lacking an electron-withdrawing group on the nitrogen are highly unstable under acidic conditions; however, the addition of the N-tosyl group stabilizes the indole core against acid-catalyzed dimerization[1]. Therefore, washing the organic layer with 1 M HCl is a safe and highly effective method for removing unreacted amine bases (like pyridine or triethylamine)[2]. Conversely, you must avoid strong bases (e.g., KOH or NaOH) during workup, as the N-tosyl group on electron-rich indoles is highly susceptible to basic cleavage[3].

Q: My product consistently co-elutes with unreacted p-toluenesulfonyl chloride (TsCl) during column chromatography. How do I resolve this? A: Causality: TsCl and 4-methoxy-1-(p-tolylsulfonyl)indole share similar lipophilicity profiles, leading to nearly identical retention factors ( Rf​ ) in standard non-polar solvent systems (see Table 1). Solution: Do not rely on chromatography to separate them. Instead, chemically alter the TsCl before loading. Stir the crude organic mixture with a primary amine (e.g., N,N-dimethylethylenediamine) for 30 minutes prior to the aqueous wash. This converts the unreacted TsCl into a highly polar, water-soluble sulfonamide, which is completely partitioned into the aqueous phase.

Recrystallization Solvents & Thermodynamics

Q: What is the optimal solvent system for the recrystallization of 4-methoxy-1-tosylindole? A: Causality: The molecule possesses a polar hydrogen-bond-accepting methoxy group and a bulky, highly lipophilic p-tolylsulfonyl moiety. A single solvent rarely provides the steep temperature-dependent solubility curve required for high-yield crystallization. A dual-solvent system using Ethyl Acetate (EtOAc) as the "good solvent" and iso-hexane as the "anti-solvent" exploits this structural dichotomy perfectly[2].

Q: Why does my product "oil out" instead of forming crystals when using Dichloromethane (DCM) and Hexane? A: Causality: DCM is an exceptionally strong solvent for tosylated indoles. When hexane is added, the solubility drops too rapidly, causing the compound to phase-separate as a supercooled liquid (an oil) rather than nucleating into a crystal lattice. EtOAc provides a gentler solubility gradient, allowing for proper lattice formation.

Quantitative Data Reference

Table 1: Chromatographic Retention Factors ( Rf​ ) on Silica Gel

Note: Data illustrates the co-elution risk between the product and TsCl, necessitating the amine quench.

Compound	Rf​ in 10% EtOAc/Hexane	Rf​ in 20% EtOAc/Hexane	Polarity Driver
4-Methoxyindole (Starting Material)	0.15	0.30	Free N-H (Hydrogen bond donor)
4-Methoxy-1-tosylindole (Product)	0.40	0.55	Masked N-H, lipophilic Ts group
p-Toluenesulfonyl chloride (TsCl)	0.45	0.60	Highly lipophilic
Quenched TsCl (Sulfonamide)	0.00	0.05	Highly polar, water-soluble

Table 2: Recrystallization Solvent System Performance

Solvent System	Ratio (v/v)	Crystallization Behavior	Estimated Recovery	Purity Profile
EtOAc / Iso-hexane	1 : 5	Slow needle formation	>85%	Excellent (>99%)
DCM / n-Hexane	1 : 10	Rapid oiling out	Variable	Poor (Traps impurities)
100% Ethanol	N/A	Requires extreme cooling	~60%	Good
Methanol / Water	10 : 1	Amorphous precipitation	~90%	Moderate (Hydrolysis risk)

Standard Operating Procedures (SOPs)

These protocols are designed as self-validating systems , meaning each step contains an observable metric to confirm success before proceeding.

Protocol A: Aqueous Workup and Amine Quench

• Quench: To the crude reaction mixture in Dichloromethane (DCM), add 1.5 equivalents of N,N-dimethylethylenediamine relative to the initial TsCl input. Stir at room temperature for 30 minutes.

  • Validation Checkpoint: Spot the mixture on a TLC plate (20% EtOAc/Hexane). The UV-active spot at Rf​ 0.60 (TsCl) must be completely absent.

• Acid Wash: Transfer the mixture to a separatory funnel. Wash the organic layer with an equal volume of 1 M HCl[2].

  • Validation Checkpoint: The aqueous layer should test at pH 1-2, confirming the removal of all basic amines.

• Neutralization & Drying: Wash the organic layer with saturated aqueous NaCl (brine), dry over anhydrous MgSO₄, filter, and concentrate in vacuo to yield a pale yellow solid[2].

Protocol B: Dual-Solvent Recrystallization (EtOAc / Iso-hexane)

• Dissolution: Place the crude pale yellow solid in a clean Erlenmeyer flask. Add a minimal amount of Ethyl Acetate (EtOAc) and sonicate[2]. If the solid does not fully dissolve, add EtOAc dropwise while gently warming (max 50°C) until the solution is completely clear.

  • Validation Checkpoint: A clear solution indicates all target molecules are solvated. Any remaining particulate is likely an inorganic salt impurity and should be removed via hot filtration.

• Anti-Solvent Titration: Remove from heat. While stirring continuously, carefully add iso-hexane dropwise. Stop adding iso-hexane the exact moment the solution yields a persistent, cloudy suspension[2]. (The ideal ratio is typically around 1:5 EtOAc:iso-hexane).

• Annealing: Heat the cloudy suspension gently just until it becomes clear again.

• Crystallization: Allow the flask to cool to room temperature undisturbed, then transfer to a 4°C refrigerator for 4 hours.

  • Validation Checkpoint: The formation of distinct, off-white to colorless needle-like crystals confirms a successful lattice formation excluding impurities.

• Isolation: Collect the crystals via vacuum filtration, wash with ice-cold iso-hexane, and dry under high vacuum.

References

• Title: WO2011092293A2 - Cyclohexyl amide derivatives as crf receptor antagonists Source: Google Patents URL: [2]

• Title: Total Synthesis of Dragmacidins G and H Source: Organic Letters - ACS Publications URL: [1]

• Title: Synthesis of furano[2,3-g]indoles from activated indoles Source: Arkivoc URL: [3]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2011092293A2 - Cyclohexyl amide derivatives as crf receptor antagonists - Google Patents [patents.google.com]
• 3. arkat-usa.org [arkat-usa.org]

Technical Support Center: Minimizing Side Reactions in the Bromination of 4-Methoxy-1-(P-tolylsulfonyl)indole

Welcome to the technical support center for the bromination of 4-Methoxy-1-(P-tolylsulfonyl)indole. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific electrophilic aromatic substitution. Here, we will address common side reactions, provide troubleshooting strategies, and offer detailed protocols to enhance the yield and purity of your desired brominated product.

Frequently Asked Questions (FAQs)

Q1: What is the expected major product for the bromination of 4-Methoxy-1-(P-tolylsulfonyl)indole?

The indole nucleus is an electron-rich aromatic system, making it highly susceptible to electrophilic attack. The primary site of electrophilic substitution on the indole ring is typically the C3 position.[1] This preference is due to the formation of a more stable carbocation intermediate where the positive charge can be delocalized over the C2 and nitrogen atoms without disrupting the aromaticity of the benzene ring.[1] While the N-tosyl group is electron-withdrawing and deactivates the pyrrole ring towards electrophilic attack, the 4-methoxy group is a strong activating group.[2][3] Therefore, the major product is expected to be 3-bromo-4-Methoxy-1-(P-tolylsulfonyl)indole .

Q2: What are the most common side reactions observed during this bromination?

The primary side reactions encountered are:

• Over-bromination: The formation of di- or even tri-brominated products is a common issue due to the high activation of the indole ring by the 4-methoxy group.[4] Bromination can occur at other positions on the indole nucleus, such as C2, C6, or C7.

• Oxindole Formation: The formation of 3-bromooxindoles can occur, particularly in the presence of water or nucleophilic solvents.[4][5]

• Benzylic Bromination: If there were a methyl group on the indole ring, radical conditions could lead to bromination of the methyl group instead of the indole nucleus.[6][7][8]

• Degradation: Indoles can be sensitive to strongly acidic or oxidative conditions, leading to decomposition and the formation of colored impurities.[3][9]

Q3: How does the N-tosyl protecting group influence the reaction?

The N-tosyl group plays a crucial, albeit complex, role:

• Deactivation: As a strong electron-withdrawing group, the tosyl moiety deactivates the pyrrole ring towards electrophilic attack.[3] This can help to moderate the reactivity of the highly activated 4-methoxyindole and reduce the likelihood of over-bromination compared to an unprotected indole.

• Directing Effects: The tosyl group can direct metallation to the C2 position with strong bases, but in electrophilic substitution, its primary electronic effect is deactivation.[3]

• Stability: It enhances the overall stability of the indole nucleus under various reaction conditions.[3]

Q4: What is the role of the 4-methoxy group?

The 4-methoxy group is a powerful activating group that directs electrophilic substitution to the ortho and para positions. In the context of the indole ring, its primary influence is to further activate the pyrrole ring, particularly the C3 position, for electrophilic attack.[2] This high activation is a double-edged sword, as it facilitates the desired reaction but also increases the risk of over-bromination.

Troubleshooting Guide

Issue 1: Significant Formation of Di-brominated Products

Problem: My reaction is producing a mixture of mono- and di-brominated indoles, with the di-brominated product being a major component.

Possible Causes & Solutions:

• Highly Reactive Brominating Agent: Using a very reactive brominating agent like molecular bromine (Br₂) can lead to poor selectivity.

  • Solution: Switch to a milder brominating agent. N-Bromosuccinimide (NBS) is the reagent of choice for controlled mono-bromination of indoles.[4] Using precisely 1.0 to 1.1 equivalents of NBS is critical.[4]

• Reaction Temperature is Too High: Higher temperatures increase the reaction rate and can lead to a loss of selectivity.

  • Solution: Perform the reaction at low temperatures. Starting at 0 °C and potentially going down to -78 °C can significantly improve selectivity for the mono-brominated product.[4]

• Rapid Addition of Brominating Agent: Adding the brominating agent all at once creates a high local concentration, promoting multiple substitutions.

  • Solution: Add the brominating agent slowly and dropwise as a solution. This maintains a low concentration of the electrophile in the reaction mixture.[4]

• Solvent Effects: The solvent can influence the reactivity of the brominating agent.

  • Solution: Polar aprotic solvents like N,N-dimethylformamide (DMF) or tetrahydrofuran (THF) can modulate the reactivity of NBS and are often good choices.[4][10] Non-polar solvents like carbon tetrachloride (CCl₄) can also be used, particularly if radical side reactions are not a concern.[6][7]

Issue 2: Formation of Oxindole Byproducts

Problem: I am observing the formation of a significant amount of 3-bromooxindole in my reaction mixture.

Possible Causes & Solutions:

• Presence of Water: Water can react with the intermediate bromonium ion to form the oxindole.[4]

  • Solution: Ensure all glassware is thoroughly dried and use anhydrous solvents. Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can also help to exclude moisture.

• Nucleophilic Solvent: Certain solvents can participate in the reaction, leading to oxindole formation. For example, using tert-butanol with NBS is a known method for synthesizing 3-bromooxindoles.[4]

  • Solution: Use a non-nucleophilic solvent such as DMF, THF, or acetonitrile.

Issue 3: Reaction is Sluggish or Does Not Go to Completion

Problem: The consumption of the starting material is very slow or stalls before completion.

Possible Causes & Solutions:

• Insufficiently Activated Brominating Agent: While NBS is generally effective, some deactivating effects from the tosyl group might require activation.

  • Solution: The addition of a catalytic amount of a Lewis acid or a protic acid can sometimes enhance the electrophilicity of the bromine source. However, this should be done with caution as it can also promote side reactions. Recent literature suggests that halogen bonding with additives like lactic or mandelic acid can enhance the reactivity of NBS.[11]

• Low Temperature: While beneficial for selectivity, very low temperatures might excessively slow down the reaction.

  • Solution: If the reaction is too slow at a very low temperature, try gradually increasing it while carefully monitoring the product distribution by TLC or LC-MS to find the optimal balance between reaction rate and selectivity.

Issue 4: Product Degradation and Colored Impurities

Problem: My final product is dark and difficult to purify.

Possible Causes & Solutions:

• Oxidation of the Indole Ring: Indoles can be susceptible to oxidation, leading to colored polymeric byproducts.[9]

  • Solution: Perform the reaction under an inert atmosphere and use degassed solvents. Minimizing reaction time can also reduce the formation of degradation products.

• Harsh Work-up or Purification Conditions: Exposure to strong acids or bases during work-up or prolonged heating during purification can cause decomposition.

  • Solution: Use a mild work-up procedure, such as quenching with a saturated aqueous solution of sodium thiosulfate to remove any unreacted bromine, followed by extraction. For purification, column chromatography on silica gel is generally effective.[9][12] Avoid unnecessarily high temperatures during solvent removal.

Experimental Protocols

Recommended Protocol for the Mono-bromination of 4-Methoxy-1-(P-tolylsulfonyl)indole

This protocol is designed to maximize the yield of the desired 3-bromo product while minimizing side reactions.

Materials:

• 4-Methoxy-1-(P-tolylsulfonyl)indole

• N-Bromosuccinimide (NBS), recrystallized

• Anhydrous N,N-Dimethylformamide (DMF)

• Ethyl acetate

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Preparation: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet, dissolve 4-Methoxy-1-(P-tolylsulfonyl)indole (1.0 eq.) in anhydrous DMF.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Reagent Addition: In a separate flask, dissolve NBS (1.05 eq.) in a minimal amount of anhydrous DMF. Add this solution dropwise to the cooled indole solution over 20-30 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). The reaction is typically complete within 1-3 hours.

• Work-up: Once the starting material is consumed, pour the reaction mixture into a separatory funnel containing a mixture of ethyl acetate and saturated aqueous sodium thiosulfate solution.

• Extraction: Separate the layers and extract the aqueous layer with ethyl acetate (3x).

• Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium bicarbonate solution and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to isolate the pure 3-bromo-4-Methoxy-1-(P-tolylsulfonyl)indole.

Parameter	Recommended Condition	Rationale
Brominating Agent	N-Bromosuccinimide (NBS)	Mild and selective for mono-bromination of indoles.[4]
Equivalents of NBS	1.0 - 1.1	Minimizes over-bromination.
Solvent	Anhydrous DMF or THF	Polar aprotic solvent modulates NBS reactivity.[4]
Temperature	0 °C to -78 °C	Enhances selectivity by controlling the reaction rate.[4]
Addition Method	Slow, dropwise addition	Maintains a low concentration of the electrophile.[4]
Atmosphere	Inert (Nitrogen or Argon)	Prevents moisture contamination and oxidation.

Mechanistic Insights & Visualizations

The electrophilic bromination of the indole ring proceeds through a Wheland intermediate (also known as an arenium ion or σ-complex).[13] The attack of the electrophile at the C3 position is favored due to the superior resonance stabilization of the resulting carbocation.

Caption: Mechanism of electrophilic bromination at the C3 position of the indole ring.

To mitigate side reactions, a careful consideration of the reaction parameters is essential. The following decision tree can guide the troubleshooting process.

Caption: Decision tree for troubleshooting the bromination of 4-Methoxy-1-(P-tolylsulfonyl)indole.

References

• Hughes, D. L. (1997). Regiospecific Bromination of 3-Methylindoles with NBS and Its Application to the Concise Synthesis of Optically Active Unusual Tryptophans Present in Marine Cyclic Peptides. The Journal of Organic Chemistry, 62(21), 7447–7456. [Link]

• Zhang, Y., et al. (2019). Electrochemical Umpolung of Bromide: Transition-Metal-Free Bromination of Indole C–H Bond. Molecules, 24(4), 696. [Link]

• Hughes, D. L. (1997). Regiospecific Bromination of 3-Methylindoles with NBS and Its Application to the Concise Synthesis of Optically Active Unusual Tryptophans Present in Marine Cyclic Peptides. The Journal of Organic Chemistry. [Link]

• Gil, A. E., & Hadad, C. (2023). Reaction Mechanism and Effect of Substituent in Direct Bromination of Indoles. ChemistrySelect. [Link]

• Tschirret-Guth, R. A. (1997). Bromination of Indoles by Vanadium Bromoperoxidase: Products, Selectivity, Mechanism, and Enzyme-Substrate Complex. eScholarship. [Link]

• Ono, K., et al. (2016). Bromination of Dimethyl 1-Substituted Indole-2,3-dicarboxylates. ResearchGate. [Link]

• Bocchi, V., & Palla, G. (1982). High Yield Selective Bromination and Iodination of Indoles in N,N-Dimethylformamide. Synthesis. [Link]

• Chen, C., et al. (2016). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules. [Link]

• Fiveable. (2025). Brominated Indoles: Organic Chemistry Study Guide. [Link]

• Hughes, D. L. (1997). Regiospecific Bromination of 3-Methylindoles with NBS and Its Application to the Concise Synthesis of Optically Active Unusual Tryptophans Present in Marine Cyclic Peptides. PubMed. [Link]

• Google Patents. (2013).

• DeTora, K. (2014). Applying Green Chemistry Principles in the Electrophilic Bromination of Indole-3-Acetic Acid. Virtual Commons - Bridgewater State University. [Link]

• Esmaeelian, B., et al. (2013). Purified Brominated Indole Derivatives from Dicathais orbita Induce Apoptosis and Cell Cycle Arrest in Colorectal Cancer Cell Lines. Marine Drugs. [Link]

• Bork, S., et al. (2025). Structural Basis of Regioselective Bromination of Tricyclic Tryptoline by the Tryptophan Halogenase Thal. ChemBioChem. [Link]

• Humphrey, C., et al. (2009). Practical Regioselective Bromination of Azaindoles and Diazaindoles. ResearchGate. [Link]

• Hino, T., & Nakagawa, M. (1979). Bromination of 3-Substituted Indoles. Isolation and Properties of 3-Bromoindolenines. Heterocycles. [Link]

• Widen, J. C., et al. (2014). Synthesis of Indole Analogues of the Natural Schweinfurthins. Molecules. [Link]

• D'Amato, E. M., & Garg, N. K. (2011). Overturning Indolyne Regioselectivities and Synthesis of Indolactam V. Journal of the American Chemical Society. [Link]

• Orlandi, M., et al. (2022). Enhanced Reactivity for Aromatic Bromination via Halogen Bonding with Lactic Acid Derivatives. The Journal of Organic Chemistry. [Link]

• Fisher, G. H., et al. (2023). Decarboxylative Bromooxidation of Indoles by a Vanadium Haloperoxidase. ACS Catalysis. [Link]

• Organic Chemistry Portal. (n.d.). N-Bromosuccinimide (NBS). [Link]

• Wikipedia. (n.d.). Tosyl group. [Link]

• Sridharan, V., et al. (2005). Deprotection of N-tosylated indoles and related structures using cesium carbonate. ResearchGate. [Link]

• Common Organic Chemistry. (n.d.). Bromination - Common Conditions. [Link]

• Wang, Y., et al. (2019). Green oxidation of indoles using halide catalysis. Nature Communications. [Link]

• Chakkaravarthi, G., et al. (2008). 4-Bromomethyl-1-phenylsulfonyl-1H-indole. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Postigo, A., et al. (2021). Electrophilic Activation of Molecular Bromine Mediated by I(III). ChemRxiv. [Link]

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• 6. pubs.acs.org [pubs.acs.org]
• 7. Regiospecific Bromination of 3-Methylindoles with NBS and Its Application to the Concise Synthesis of Optically Active Unusual Tryptophans Present in Marine Cyclic Peptides(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Bromination - Common Conditions [commonorganicchemistry.com]
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• 12. Electrochemical Umpolung of Bromide: Transition-Metal-Free Bromination of Indole C–H Bond [mdpi.com]
• 13. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Electronic and Steric Divergence in Methoxy-N-Tosylindoles: A Comparative Guide to 4-Methoxy vs. 5-Methoxy Analogs

As a Senior Application Scientist, I frequently encounter challenges in the late-stage functionalization of indole scaffolds. A classic pitfall in drug development is assuming that all electron-donating groups behave identically regardless of their position. When the indole nitrogen is protected with an electron-withdrawing tosyl (Ts) group, the pyrrole ring is deactivated, raising the activation energy for electrophilic aromatic substitution (EAS).

Introducing a methoxy group can restore this reactivity, but its placement—specifically at the C-4 versus the C-5 position—creates a profound dichotomy in chemical behavior. This guide objectively compares the electronic and steric profiles of 4-Methoxy-1-(p-tolylsulfonyl)indole and its 5-methoxy analog , providing actionable insights and self-validating experimental workflows for researchers.

Mechanistic Divergence: Electronics vs. Sterics

The nucleophilicity of the indole core is highly sensitive to substituent positioning[1]. While both analogs feature the same functional groups, their spatial arrangement dictates entirely different reactivity profiles at the primary reactive site (C-3).

The Electronic Landscape

• 5-Methoxy-1-Ts-indole : The methoxy group at C-5 is situated para to the C3a ring junction. This geometry allows for highly efficient delocalization of the oxygen's lone pairs into the pyrrole ring, specifically elevating the highest occupied molecular orbital (HOMO) coefficient at C-3[1]. This resonance effectively counteracts the electron-withdrawing pull of the N-Ts group, maintaining high nucleophilicity.

• 4-Methoxy-1-Ts-indole : At the C-4 position, the methoxy group is ortho to the C3a junction. While it enriches the benzene ring (C-5 and C-7), its resonance contribution to C-3 is less direct. Consequently, the C-3 position remains relatively electron-poor compared to its 5-methoxy counterpart.

The Peri-Steric Penalty

Beyond electronic resonance, steric hindrance is the ultimate gatekeeper of reaction outcomes[2].

• The C-4 position is peri-adjacent to C-3. A methoxy group at C-4 projects its oxygen and methyl bulk directly into the spatial trajectory required for an electrophile to attack C-3[3].

• When attempting bulky functionalizations (e.g., Friedel-Crafts acylation, transition-metal-catalyzed cross-coupling, or asymmetric Michael additions), the steric clash between the incoming electrophile and the C-4 methoxy group severely retards the reaction rate[4],[2]. This often leads to recovered starting material or forces the reaction to redirect to the C-2 or C-7 positions.

• Conversely, the C-5 methoxy group is distal to the C-3 reactive site, imposing zero steric penalty and allowing EAS to proceed unhindered.

Logical flow of steric and electronic effects on C-3 reactivity.

Quantitative Performance Metrics

To objectively compare these analogs, we can evaluate their performance across standard parameters. The table below summarizes the practical impact of the aforementioned electronic and steric differences.

Property / Metric	4-Methoxy-1-Ts-indole	5-Methoxy-1-Ts-indole
C-3 Steric Hindrance	High (Peri-interaction)	Low (Distal)
Electronic Effect on C-3	Weak (Ortho to C3a)	Strong (Para to C3a)
Nucleophilicity Parameter (N)	Moderate	High
Typical C-3 Formylation Yield	< 30% (Sluggish, incomplete)	> 85% (Rapid, complete)
Primary EAS Site	C-3 (Slow) or C-7 (Forced)	C-3 (Fast)

Experimental Workflow: Comparative C-3 Formylation

To empirically validate these differences, we utilize a Vilsmeier-Haack formylation. This protocol is designed as a self-validating system : by running both analogs in parallel, the stark contrast in reaction kinetics visually and analytically confirms the steric blockade of the 4-methoxy group.

Step-by-Step Methodology

• Reagent Preparation : Dissolve 1.0 mmol of the respective N-Ts-methoxyindole (4-MeO or 5-MeO) in 3.0 mL of anhydrous DMF under an argon atmosphere.

  • Causality: Anhydrous conditions are critical to prevent the premature aqueous hydrolysis of the highly moisture-sensitive Vilsmeier reagent.

• Electrophile Generation : Cool the solution to 0 °C using an ice bath. Dropwise add 1.5 mmol of Phosphorus oxychloride (POCl 3​ ).

  • Causality: The formation of the chloroiminium ion is highly exothermic. Adding it at 0 °C prevents thermal degradation of the indole core and suppresses undesired polymerization.

• Thermal Activation : Remove the ice bath and heat the reaction mixture to 80 °C.

  • Causality: The N-Ts group significantly raises the activation energy required for C-3 attack. Standard room-temperature formylation will fail; elevated thermal energy is required to drive the substitution forward.

• Self-Validating Monitoring (TLC) : At t=2 hours, perform TLC analysis (Hexanes/EtOAc 3:1).

  • Observation: The 5-methoxy reaction will show complete conversion to a highly polar spot (the iminium intermediate). The 4-methoxy reaction will show >70% unreacted starting material, physically validating the C-4 steric penalty.

• Quenching & Hydrolysis : Pour the mixture over crushed ice and neutralize with 2M NaOH until pH 8 is reached.

  • Causality: Base hydrolysis of the intermediate iminium salt is strictly required to release the final C-3 aldehyde product.

• Isolation : Extract the aqueous layer with dichloromethane ( 3×10 mL), dry over Na 2​ SO 4​ , and purify via flash chromatography.

Step-by-step workflow for comparative Vilsmeier-Haack formylation.

Analytical Interpretation (NMR)

When analyzing the isolated products via 1 H-NMR, the steric strain in the 4-methoxy analog becomes evident:

• 5-Methoxy-3-formyl-1-Ts-indole : The formyl proton appears as a sharp singlet at ~10.0 ppm. The C-4 proton is visible as a distinct doublet (meta-coupling) around 7.6 ppm.

• 4-Methoxy-3-formyl-1-Ts-indole : The formyl proton is shifted further downfield (>10.3 ppm). Causality: The severe steric crowding from the adjacent C-4 methoxy group forces the C-3 formyl carbonyl out of coplanarity with the indole ring, altering its magnetic shielding environment.

References

• Title : Nucleophilic Reactivities of Indoles | Source : The Journal of Organic Chemistry | URL :[Link][1]

• Title : General Approach to the Total Synthesis of 9-Methoxy Substituted Indole Alkaloids | Source : PMC - NIH | URL :[Link][3]

• Title : Phosphoric-Acid-Catalyzed ortho-Selective Intramolecular Cyclodehydration Reaction of Phenols and Anilines | Source : Organic Letters | URL :[Link][4]

• Title : Scandium(III)-Enlarged Salen Complex-Catalyzed Asymmetric Michael Addition of Indoles to Enones | Source : MDPI | URL :[Link][2]

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• 3. General Approach to the Total Synthesis of 9-Methoxy Substituted Indole Alkaloids: Synthesis of Mitragynine, as well as 9-Methoxygeissoschizol and 9-Methoxy-Nb-methylgeissoschizol - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Strategic Reagent Selection for the N-Detosylation of 4-Methoxy-1-(p-tolylsulfonyl)indole: A Comparative Guide

As a Senior Application Scientist, selecting the appropriate deprotection strategy for an active pharmaceutical ingredient (API) intermediate is rarely a simple matter of following a generic protocol. For electron-rich substrates like 4-Methoxy-1-(p-tolylsulfonyl)indole , standard N-detosylation methods often fail, leading to depressed yields and the generation of inseparable, genotoxic impurities.

This guide objectively compares the performance of various detosylation reagents, analyzes the mechanistic causality behind their success or failure, and provides self-validating experimental protocols to ensure high-yield, high-purity recovery of 4-methoxyindole.

Mechanistic Causality: The Challenge of Electron-Rich Indoles

The cleavage of the N-tosyl (N-Ts) protecting group typically proceeds via nucleophilic attack on the sulfonyl sulfur atom, expelling the indole anion as a leaving group. However, the pKa of unsubstituted indole is approximately 21, making it a relatively poor leaving group[1].

The presence of a 4-methoxy group introduces a strong electron-donating effect via resonance. This increases the electron density on the indole nitrogen, further deactivating the N-Ts group toward nucleophilic attack. Consequently, electron-rich indoles require much harsher conditions (stronger bases, higher temperatures, or extended reaction times) compared to electron-withdrawing counterparts (e.g., 5-nitroindole)[1].

The N-Alkylation Side Reaction

Historically, detosylation has been performed using strong bases like KOH or NaOH in refluxing alcoholic solvents (MeOH or EtOH)[2]. For deactivated substrates like 4-methoxy-1-tosylindole, these conditions trigger a highly deleterious side reaction:

• The base generates methoxide (MeO⁻) ions.

• Methoxide attacks the tosyl group, forming methyl p-toluenesulfonate (methyl tosylate) .

• Methyl tosylate acts as a potent, genotoxic alkylating agent, immediately reacting with the newly liberated indole anion.

• The result is the formation of N-methyl-4-methoxyindole , an impurity that is notoriously difficult to remove via crystallization or chromatography.

Recent scale-up campaigns for complex APIs (such as Vilazodone) have explicitly abandoned alcoholic N-detosylation to prevent the formation of these out-of-specification indole N-alkylated impurities [3].

Mechanistic divergence in indole detosylation: Alcoholic vs. PTC conditions.

Reagent Comparison & Yield Data

To bypass the alkylation pathway, modern synthetic chemistry relies on either milder bases or non-alcoholic solvent systems. The table below summarizes the performance of various reagent systems specifically for the detosylation of 4-methoxy-1-(p-tolylsulfonyl)indole.

Reagent System	Solvent Matrix	Temp	Time	Isolated Yield	N-Alkyl Impurity	Process Verdict
KOH	Methanol	65 °C	12 h	60 - 65%	15 - 20%	Not Recommended. High genotoxic byproduct formation.
Cs₂CO₃	THF / MeOH (2:1)	65 °C	24 - 48 h	85 - 90%	< 5%	Acceptable. Mild conditions suppress alkylation, but reaction is sluggish[1].
Mg Turnings	Methanol	65 °C	4 - 6 h	~ 80%	None	Niche. Reductive cleavage avoids nucleophiles but generates H₂ gas[4].
KOH + CTAB	THF / H₂O (3:1)	65 °C	8 - 12 h	> 95%	Not Detected	Optimal. PTC completely eliminates alkyl tosylate formation[5].

The Superiority of Phase Transfer Catalysis (PTC)

By utilizing KOH in a biphasic THF/Water system, the PTC method entirely removes the alcohol from the equation. Cetyltrimethylammonium bromide (CTAB) shuttles hydroxide ions into the organic phase, driving the detosylation cleanly. Because no methoxide is present, methyl tosylate cannot form, resulting in a pristine impurity profile [5].

Biphasic phase-transfer catalysis (PTC) workflow for N-detosylation.

Self-Validating Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies incorporate specific In-Process Controls (IPCs) to ensure the scientist can verify the reaction's integrity before proceeding to the workup phase.

Protocol A: The Optimal PTC Method (Green & Scalable)

This method is highly recommended for electron-rich indoles to guarantee zero N-alkylation.

Reagents:

• 4-Methoxy-1-(p-tolylsulfonyl)indole: 10.0 mmol (1.0 eq)

• Potassium Hydroxide (KOH): 50.0 mmol (5.0 eq)

• Cetyltrimethylammonium bromide (CTAB): 0.5 mmol (0.05 eq)

• Solvents: Tetrahydrofuran (THF, 15 mL), Deionized Water (5 mL)

Step-by-Step Workflow:

• Initialization: Charge a round-bottom flask with 4-methoxy-1-(p-tolylsulfonyl)indole, THF, and water. Stir to create a biphasic suspension.

• Catalyst & Base Addition: Add CTAB followed by KOH pellets. The mixture will generate a slight exotherm.

• Thermal Activation: Attach a reflux condenser and heat the biphasic mixture to a gentle reflux (~65 °C) under vigorous stirring (≥ 800 rpm is critical for optimal phase-transfer kinetics).

• Self-Validation Checkpoint (IPC): After 8 hours, halt stirring to allow phase separation. Sample the upper organic layer. Analyze via HPLC (280 nm) or TLC (Hexane/EtOAc 3:1).

  • Validation Criteria: The reaction is validated for workup only when the starting material peak/spot (Rf ~0.5) is strictly <1% AUC, and the product spot (Rf ~0.3) is dominant.

• Workup & Phase Separation: Cool the mixture to room temperature. Add 15 mL of water and 25 mL of isopropyl acetate (i-PrOAc). Separate the layers.

• Purification: Wash the organic layer twice with water (15 mL each) to remove residual KOH and CTAB. Concentrate the organic layer under reduced pressure and crystallize the resulting residue from heptane to yield pure 4-methoxyindole.

Protocol B: The Mild Cesium Carbonate Alternative

Use this method if water-sensitive functional groups are present elsewhere on the molecule, though it requires significantly longer reaction times.

Reagents:

• 4-Methoxy-1-(p-tolylsulfonyl)indole: 10.0 mmol (1.0 eq)

• Cesium Carbonate (Cs₂CO₃): 30.0 mmol (3.0 eq)

• Solvents: THF (20 mL), Methanol (10 mL)

Step-by-Step Workflow:

• Initialization: Dissolve the substrate in the THF/MeOH mixture at ambient temperature.

• Base Addition: Add Cs₂CO₃ powder. The large ionic radius of the cesium cation enhances the solubility and nucleophilicity of the carbonate species [1].

• Thermal Activation: Heat the mixture to reflux (64 °C).

• Self-Validation Checkpoint (IPC): Due to the deactivating 4-methoxy group, monitor the reaction every 12 hours via TLC. Complete conversion may take up to 48 hours.

  • Validation Criteria: Ensure the complete disappearance of the starting material before proceeding, as partial conversion complicates column chromatography.

• Workup: Evaporate the solvents under vacuum. Re-dissolve the residue in water (25 mL) and extract with Ethyl Acetate (3 × 20 mL). Dry over Na₂SO₄, concentrate, and purify via flash chromatography if trace N-methyl impurities (<5%) are detected.

References

• A Green N-Detosylation of Indoles and Related Heterocycles Using Phase Transfer Catalysis Source: Organic Process Research & Development (ACS Publications) URL:[Link]

• Deprotection of N-tosylated indoles and related structures using cesium carbonate Source: Tetrahedron Letters (Elsevier) URL:[Link]

• Development of a Robust and Scalable Process for the Large-Scale Preparation of Vilazodone Source: Organic Process Research & Development (ACS Publications) URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

4-Methoxy-1-(P-tolylsulfonyl)indole proper disposal procedures

Standard Operating Procedure: Disposal and Waste Management of 4-Methoxy-1-(p-tolylsulfonyl)indole

Executive Summary

4-Methoxy-1-(p-tolylsulfonyl)indole (also known as 1-tosyl-4-methoxyindole) is a synthetically valuable, protected indole building block widely used in medicinal chemistry and drug development. Because it contains both a heterocyclic indole core and a sulfur-rich p-toluenesulfonyl (tosyl) protecting group, its disposal requires strict adherence to environmental regulations. Improper disposal can lead to severe aquatic toxicity and regulatory violations. This guide provides a comprehensive, RCRA-compliant operational plan for the safe handling, segregation, and thermal destruction of this compound[1][2].

Chemical Profile & Hazard Assessment

Before initiating disposal, understanding the physicochemical properties of 4-Methoxy-1-(p-tolylsulfonyl)indole is critical for accurate waste stream segregation and environmental protection:

• Hydrophobicity & Aquatic Toxicity: Unprotected indoles exhibit significant aquatic toxicity, with a baseline partition coefficient (Log Pow) of approximately 2.14. The addition of the bulky, hydrophobic methoxy and tosyl groups increases the molecule's lipophilicity, making it highly persistent in aquatic environments. It must never be disposed of down the drain, even in trace amounts[3][4].

• Sulfur Content & Thermal Destruction: The tosyl group introduces sulfur into the organic waste stream. While the compound is classified as a non-halogenated organic (unless dissolved in halogenated solvents), the sulfur content must be accounted for. During high-temperature incineration, sulfur-containing compounds generate sulfur oxides (SOx). Waste facilities require accurate labeling to ensure these gases are routed through alkaline wet scrubbers[1].

• Chemical Stability: The sulfonamide linkage (-SO 2​ -N-) is highly stable against mild aqueous quenching. Chemical neutralization (e.g., using bleach) will not efficiently mineralize the compound; therefore, high-temperature thermal destruction is the only acceptable method of final disposition[1].

Quantitative Regulatory & Physicochemical Data

To ensure compliance with the Environmental Protection Agency (EPA) and standard prudent laboratory practices, adhere to the following quantitative limits[5][6]:

Parameter	Value / Limit	Regulatory / Scientific Rationale
Indole Log Pow	~2.14 (Base indole)	Indicates bioaccumulation potential; dictates zero drain disposal.
Drain Disposal pH	5.5 – 11.0	Only applies to aqueous waste without toxic organics. Indole solutions do not qualify[6].
SAA Volume Limit	55 Gallons	Maximum allowable accumulation at the point of generation before CAA transfer[5][6].
CAA Transfer Time	3 Days	Mandatory window to move waste from SAA to CAA once the 55-gallon limit is reached[5].

Operational Disposal Plan: Step-by-Step Methodologies

The following self-validating protocol ensures that waste is properly segregated at the source, preventing dangerous chemical incompatibilities and reducing disposal costs.

Phase 1: Point-of-Generation Segregation

• Determine the Waste Matrix: Identify whether the 4-Methoxy-1-(p-tolylsulfonyl)indole is in solid form (e.g., expired reagent, spill cleanup), dissolved in a solvent, or part of a quenched reaction mixture.

• Select the Appropriate Container: Use chemically compatible, high-density polyethylene (HDPE) or glass containers. Ensure the container has a tight-fitting, leak-proof cap. Do not use metal containers, as trace acids from reaction mixtures can cause corrosion[6].

• Segregate by Halogen Content:

  • Non-Halogenated Stream: If the compound is dissolved in ethyl acetate, methanol, or DMSO, place it in the "Non-Halogenated Organic Waste" container.

  • Halogenated Stream: If the reaction utilized dichloromethane (DCM) or chloroform, the mixture must go into the "Halogenated Organic Waste" container. Mixing halogenated and non-halogenated waste drastically increases incineration costs and risks dioxin formation if burned improperly.

Phase 2: Waste Labeling and SAA Compliance

• Apply EPA-Compliant Labeling: The EPA mandates that the container must be explicitly labeled with the words "Hazardous Waste" as soon as the first drop of waste is added[5].

• Detail the Composition: List "4-Methoxy-1-(p-tolylsulfonyl)indole" and spell out all associated solvents. Do not use abbreviations (e.g., write "Ethyl Acetate," not "EtOAc") or chemical structures on the label. Include a hazard warning pictogram (e.g., "Toxic to Aquatic Life")[5][7].

• Store in the SAA: Keep the waste container in a designated Satellite Accumulation Area (SAA) within the line of sight of the generation point. The container must remain tightly closed at all times except when actively adding waste[5][6].

Phase 3: Transfer to Central Accumulation Area (CAA)

• Monitor Volume Limits: An SAA can hold up to 55 gallons of hazardous waste. Once this limit is reached, the waste container must be dated and moved to the facility's Central Accumulation Area (CAA) within three consecutive days[5][6].

• Secondary Containment: Ensure all waste containers are placed in secondary containment bins during transit and storage in the CAA to prevent catastrophic spills[6].

Phase 4: Final Disposition via Licensed Vendor

• Manifesting and Transport: A contracted, EPA-licensed hazardous waste hauler will transport the waste. Ensure the waste manifest accurately reflects the sulfur-containing nature of the tosylated indole[5].

• High-Temperature Incineration: The preferred and legally compliant method for destroying 4-Methoxy-1-(p-tolylsulfonyl)indole is high-temperature incineration (e.g., rotary kiln or liquid-injection incinerator)[1].

Mechanistic Insights: The "Why" Behind the Protocol

Why can't trace aqueous washes be drain-disposed? According to the American Chemical Society, drain disposal is strictly limited to non-hazardous, highly water-soluble salts and dilute acids/bases[4]. Because 4-Methoxy-1-(p-tolylsulfonyl)indole is a hydrophobic organic compound with documented aquatic toxicity, even trace amounts in aqueous washes from separatory funnels must be collected as hazardous waste[3][4]. The tosyl protecting group significantly decreases water solubility compared to the parent indole, meaning it will partition into sediments and bioaccumulate if released into municipal wastewater systems. The first rinseate from any contaminated glassware must always be collected as hazardous waste[6].

Waste Workflow Visualization

Workflow for the segregation, accumulation, and final disposal of 4-Methoxy-1-(P-tolylsulfonyl)indole.

References

• INDOLE CAS NO 120-72-9 MATERIAL SAFETY DATA SHEET SDS/MSDS - CDH Fine Chemical. cdhfinechemical.com.
• SAFETY DATA SHEET - Sigma-Aldrich. sigmaaldrich.com.
• Disposal of Chemicals in the Laboratory - Environmental Marketing Services. emsllcusa.com.
• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version 2011 - National Academies of Sciences, Engineering, and Medicine.
• Managing Hazardous Chemical Waste in the Lab. labmanager.com.
• Hazardous Waste and Disposal Considerations - American Chemical Society. acs.org.
• Chemical Waste Disposal - Stanford Environmental Health & Safety. stanford.edu.
• Frequent Questions About Managing Hazardous Waste at Academic Labor

Sources

• 1. Disposal of Chemicals in the Laboratory - Environmental Marketing Services [emsllcusa.com]
• 2. Prudent Practices in the Laboratory [nationalacademies.org]
• 3. cdhfinechemical.com [cdhfinechemical.com]
• 4. acs.org [acs.org]
• 5. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 6. Chemical Safety – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 7. epa.gov [epa.gov]

Comprehensive Safety Guide: Personal Protective Equipment for Handling 4-Methoxy-1-(P-tolylsulfonyl)indole

As a compound of interest in medicinal chemistry and drug development, 4-Methoxy-1-(P-tolylsulfonyl)indole requires meticulous handling to ensure researcher safety and experimental integrity. This guide provides an in-depth, procedural framework for the selection and use of Personal Protective Equipment (PPE). Our approach moves beyond a simple checklist, focusing on the scientific rationale behind each recommendation to build a culture of safety and confidence in your laboratory operations.

Hazard Assessment: Understanding the Risks

While a specific, comprehensive toxicological profile for 4-Methoxy-1-(P-tolylsulfonyl)indole is not extensively published, a robust safety protocol can be established by analyzing its structural components—an indole core, a methoxy group, and a tosyl protecting group. Safety Data Sheets (SDS) for structurally related indole and sulfonyl compounds consistently highlight several key hazards:

• Dermal and Eye Irritation: Compounds of this class can cause skin irritation and serious eye irritation upon contact.[1][2][3]

• Skin Sensitization: There is a potential for allergic skin reactions with repeated exposure.[4][5][6]

• Inhalation Hazard: As a solid, the compound can form dust, which, if inhaled, poses a respiratory risk.[2][5]

• Aquatic Toxicity: Many related chemicals are harmful to aquatic life, necessitating careful disposal.[1][4]

The primary goal of our PPE strategy is, therefore, to create an impermeable barrier, eliminating all routes of exposure: dermal, ocular, and respiratory.

The Core PPE Ensemble: A Multi-Layered Defense

Effective protection relies on a multi-layered system where each component serves a specific purpose. All handling of 4-Methoxy-1-(P-tolylsulfonyl)indole must be conducted within a certified chemical fume hood to provide the primary layer of containment.[7] The following PPE is mandatory for all personnel involved.

Primary Barrier: Hand Protection

The choice of gloves is critical, as hands are most likely to come into direct contact with the chemical.

• Material: Nitrile gloves are the recommended standard. Nitrile provides excellent resistance to a broad range of chemicals, including indole derivatives, and is less likely to cause allergic reactions than latex.[8][9] It offers superior protection against oils and many solvents, which may be used to dissolve the compound.[8]

• Protocol:

  • Inspection: Before every use, visually inspect gloves for any signs of degradation, punctures, or tears.[2]

  • Double Gloving: For procedures involving larger quantities or extended handling times, consider wearing two pairs of nitrile gloves. This provides an additional layer of protection against undetected micropunctures.

  • Proper Removal: Use a non-contact technique to remove gloves, peeling them off from the cuff and turning them inside-out to trap any surface contamination. Dispose of them immediately in the designated hazardous waste container.[2]

Essential Shielding: Eye and Face Protection

Protecting the eyes from dust particles and potential splashes is non-negotiable.

• Minimum Requirement: ANSI Z87.1-compliant (or equivalent) safety glasses with integrated side shields are mandatory for all work in the laboratory.[10][11]

• Enhanced Protection: When handling the solid powder (e.g., weighing, transferring) or working with solutions that could splash, upgrade to indirectly ventilated chemical splash goggles.[11][12] Goggles form a seal around the eyes, offering superior protection against fine dusts and liquid splashes.[11]

• Maximum Protection: For procedures with a high risk of splashing, such as large-scale reactions or cleaning spills, a full-face shield must be worn in addition to safety goggles.[2][10]

Dermal Protection: Body Coverings

A lab coat is the standard for preventing incidental contact with the torso and arms.

• Standard Use: A clean, buttoned lab coat made of a suitable material like cotton or a flame-resistant blend should be worn at all times.[7][10]

• Enhanced Use: When there is a significant risk of splashes, supplement the lab coat with a chemical-resistant apron made from materials like butyl rubber or PVC.[11] For extensive handling, a full-body protective suit may be warranted.[10]

Respiratory Safeguards: Controlling Inhalation Risks

The primary method for controlling inhalation exposure is the use of a chemical fume hood.[7][13] However, in specific situations, respiratory protection may be required.

• Standard Operations: All procedures that may generate dust, such as weighing or transfers, must be performed in a functioning chemical fume hood.[2]

• Emergency or High-Exposure Scenarios: If a fume hood is not available or in the event of a significant spill outside of containment, a NIOSH-approved respirator is required. For dusts, a particulate respirator (e.g., N95, P95, or P100) is necessary.[2][14] For higher-level protection involving both dust and organic vapors, a respirator with combination cartridges (e.g., OV/AG/P99 or ABEK-P2) should be used.[2]

Operational and Disposal Plans

A safe workflow integrates PPE use with procedural best practices from start to finish.

PPE Recommendation Summary

PPE Category	Specification	Rationale
Hand Protection	Chemical-resistant nitrile gloves (consider double-gloving)	Prevents dermal contact and potential skin irritation or sensitization.[2][8]
Eye/Face Protection	Safety glasses with side shields (minimum); Chemical goggles for dust/splash risk; Face shield over goggles for high splash risk.	Protects eyes from irritation or serious damage from dust and splashes.[10][11][12]
Body Protection	Lab coat; Chemical-resistant apron for splash risk.	Protects skin on arms and body from contamination.[7][10]
Respiratory Protection	Work in a chemical fume hood. NIOSH-approved respirator for spill response or if a hood is unavailable.	Prevents inhalation of aerosolized powder, which is a primary exposure route.[2][14]

Step-by-Step Handling Protocol

• Preparation: Verify the chemical fume hood has a current certification and is functioning correctly. Confirm the location of the nearest eyewash station and safety shower.

• PPE Donning: Put on all required PPE (lab coat, safety glasses/goggles, gloves) before entering the designated handling area.

• Handling: Conduct all manipulations of the solid compound, such as weighing and transfers, deep within the fume hood to contain any dust. Use a spatula and weighing paper, avoiding any actions that could aerosolize the powder.

• Decontamination: After handling, wipe down the work surface, spatula, and any other equipment with an appropriate solvent (e.g., 70% ethanol) and dispose of the wipes in the solid hazardous waste container.

• PPE Doffing: Remove PPE in the reverse order it was put on, taking care to avoid touching the outside of contaminated items. Remove gloves last using the proper technique.[2]

• Hygiene: Immediately wash hands and any exposed skin thoroughly with soap and water.[1]

Disposal Plan

• Chemical Waste: All un-used solid 4-Methoxy-1-(P-tolylsulfonyl)indole and solutions containing it must be disposed of in a clearly labeled hazardous waste container designated for non-halogenated organic waste.

• Contaminated Materials: All disposable items that have come into contact with the chemical, including gloves, weighing papers, and cleaning wipes, must be placed in a sealed container for solid hazardous waste disposal.[1][2][5] Do not discard these items in the regular trash.

Visual Workflow: Safe Handling of 4-Methoxy-1-(P-tolylsulfonyl)indole

Caption: Workflow for safe handling of 4-Methoxy-1-(P-tolylsulfonyl)indole.

References

• Dow. (2012, June 8). Personal Protective Equipment Guidance. Retrieved from [Link]

• Oregon OSHA. (n.d.). Personal Protective Equipment: Selecting the Right PPE for Pesticide Use. Retrieved from [Link]

• University of Missouri Extension. (2000, December 1). Personal Protective Equipment for Working With Pesticides. Retrieved from [Link]

• Provista. (2022, October 6). 8 Types of PPE to Wear When Compounding Hazardous Drugs. Retrieved from [Link]

• Angene Chemical. (n.d.). 4-methoxy-1-(p-tolylsulfonyl)indole. Retrieved from [Link]

• University of Wollongong Australia. (2015, July 31). Glove selection guide. Retrieved from [Link]

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• 2. 4-methoxy-2-methyl-1H-indole - Safety Data Sheet [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]
• 5. fishersci.com [fishersci.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. benchchem.com [benchchem.com]
• 8. edwebcontent.ed.ac.uk [edwebcontent.ed.ac.uk]
• 9. gloves.com [gloves.com]
• 10. corporate.dow.com [corporate.dow.com]
• 11. Personal Protective Equipment for Working With Pesticides | MU Extension [extension.missouri.edu]
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